Methyl 2-amino-2-(2,6-difluorophenyl)acetate

Core Science & Biosynthesis

Comprehensive NMR Spectral Profiling of Methyl 2-Amino-2-(2,6-Difluorophenyl)Acetate: A Technical Guide for Drug Development

Executive Summary

Fluorinated unnatural amino acids are critical building blocks in modern medicinal chemistry. The introduction of fluorine atoms onto aromatic rings fundamentally alters the physicochemical properties of the molecule, enhancing metabolic stability, modulating the pKa of adjacent amines, and increasing lipophilicity. Specifically, methyl 2-amino-2-(2,6-difluorophenyl)acetate serves as a vital intermediate in the synthesis of mammalian Ste20-like kinase 1 (MST1) inhibitors, which are actively investigated for their therapeutic efficacy in repairing acute liver injury and treating diabetes by preventing pancreatic islet β -cell apoptosis[1].

This whitepaper provides an in-depth technical breakdown of the synthesis workflow, the mechanistic causality behind its unique nuclear magnetic resonance (NMR) signatures, and standardized protocols for its empirical validation.

Synthesis Workflow & Causality

The synthesis of methyl 2-amino-2-(2,6-difluorophenyl)acetate is typically achieved via the Fischer esterification of its corresponding amino acid precursor. The protocol below is adapted from established patent literature for MST1 kinase inhibitors [1].

Step-by-Step Methodology

• Reagent Suspension: Suspend 2.0 g of 2-amino-2-(2,6-difluorophenyl)acetic acid in 30 mL of anhydrous methanol ( MeOH ) within a round-bottom flask equipped with a magnetic stir bar.

• Activation via Thionyl Chloride: Cool the suspension to 0 °C using an ice bath. Dropwise, add 1.2 mL of thionyl chloride ( SOCl2​ ).

  • Mechanistic Causality: SOCl2​ reacts with methanol to generate anhydrous HCl in situ. This strongly acidic environment serves a dual purpose: it protonates the α -amino group (preventing unwanted nucleophilic side reactions) and activates the carboxylic acid carbonyl, driving the Fischer esterification forward.

• Reflux: Attach a reflux condenser and heat the reaction mixture to 85 °C overnight (approximately 12–16 hours)[1].

• Isolation: Cool the reaction to room temperature. Evaporate the solvent and excess volatile reagents under reduced pressure using a rotary evaporator.

• Purification: The resulting white solid is the hydrochloride salt of the target ester. To obtain the free base for NMR analysis, partition the solid between ethyl acetate and saturated aqueous NaHCO3​ , wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Figure 1: Workflow for the synthesis and characterization of the fluorinated acetate derivative.

1 H and 13 C NMR Spectral Data

The presence of the 2,6-difluorophenyl moiety introduces complex spin-spin coupling dynamics. The 19F nucleus (spin I=1/2 , 100% natural abundance) couples strongly with both 1H and 13C nuclei, resulting in highly characteristic splitting patterns that must be carefully assigned.

Quantitative Data Summaries

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl3​ ) | Position | Chemical Shift ( δ , ppm) | Multiplicity | Coupling Constant ( J , Hz) | Integration | Assignment | | :--- | :--- | :--- | :--- | :--- | :--- | | H-4 (Ar) | 7.30 | tt | JHH​=8.4 , JFH​=6.2 | 1H | Para-aromatic proton | | H-3, H-5 (Ar) | 6.92 | t | JHH​≈JFH​=8.4 | 2H | Meta-aromatic protons | | CH- α | 5.05 | s | - | 1H | Chiral center proton | | OCH 3​ | 3.75 | s | - | 3H | Ester methyl protons | | NH 2​ | 2.10 | br s | - | 2H | Amine protons |

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl3​ ) | Position | Chemical Shift ( δ , ppm) | Multiplicity | Coupling Constant ( JCF​ , Hz) | Assignment | | :--- | :--- | :--- | :--- | :--- | | C=O | 173.5 | s | - | Ester carbonyl | | C-2, C-6 | 161.2 | dd | 1J=250.5 , 3J=7.5 | Ortho-aromatic carbons (C-F) | | C-4 | 130.1 | t | 3J=10.2 | Para-aromatic carbon | | C-1 | 114.8 | t | 2J=16.0 | Ipso-aromatic carbon | | C-3, C-5 | 111.5 | dd | 2J=20.5 , 4J=4.0 | Meta-aromatic carbons | | OCH 3​ | 53.2 | s | - | Ester methyl carbon | | CH- α | 50.8 | s | - | Chiral center carbon |

Mechanistic Causality of Chemical Shifts and Spin-Spin Couplings

The spectral data is governed by two primary physical phenomena:

• Inductive Deshielding (-I Effect): The highly electronegative fluorine atoms at the ortho positions pull electron density away from the aromatic ring and the adjacent chiral center. This deshields the α -proton, shifting it significantly downfield to ~5.05 ppm, compared to ~4.6 ppm for an unfluorinated phenylglycine derivative.

• Heteronuclear Spin-Spin Coupling:

  • In 1 H NMR: The meta-protons (H-3, H-5) appear as a pseudo-triplet because they couple almost equally to the adjacent ortho-fluorine ( 3JFH​≈8.4 Hz) and the para-proton ( 3JHH​≈8.4 Hz). The para-proton (H-4) appears as a triplet of triplets (tt) due to coupling with the two meta-protons and long-range coupling with the two fluorine atoms.

  • In 13 C NMR: The carbon spectrum is heavily split by the fluorines. C-2 and C-6 show massive one-bond couplings ( 1JCF​≈250 Hz). C-1 and C-4 appear as triplets because they are symmetrically coupled to two equivalent fluorine atoms ( 2JCF​ and 3JCF​ , respectively).

Figure 2: Heteronuclear spin-spin coupling pathways originating from the 2,6-difluorophenyl core.

Standardized NMR Acquisition Protocol

To ensure a self-validating and highly reproducible analytical system, the following empirical parameters must be strictly adhered to during data acquisition. Failure to optimize relaxation delays will result in inaccurate integration of the quaternary 13C signals.

• Sample Preparation: Dissolve 15–20 mg of the purified free base in 0.6 mL of deuterated chloroform ( CDCl3​ , 99.8% D) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference standard ( δ = 0.00 ppm).

• Instrument Calibration: Tune and match the probe for 1H (400 MHz) and 13C (100 MHz) frequencies. Lock the spectrometer to the deuterium signal of CDCl3​ and perform automated shimming (e.g., TopShim) to achieve a line width <0.5 Hz for the TMS signal.

• 1 H NMR Acquisition:

  • Pulse Sequence: Standard 1D pulse (e.g., zg30).

  • Relaxation Delay (D1): 2.0 seconds (ensures complete longitudinal relaxation of small molecules).

  • Number of Scans (NS): 16.

  • Spectral Width (SW): 15 ppm.

• 13 C NMR Acquisition:

  • Pulse Sequence: Power-gated decoupling (e.g., zgpg30) to remove 1H coupling while retaining Nuclear Overhauser Effect (NOE) enhancement. Do not decouple 19F , as the C-F coupling constants are diagnostic.

  • Relaxation Delay (D1): 2.0 seconds.

  • Number of Scans (NS): 512 to 1024. The high number of scans is critical because the 13C signals are split into multiplets by the 19F nuclei, drastically reducing the signal-to-noise ratio per peak.

  • Spectral Width (SW): 250 ppm.

• Data Processing: Apply zero-filling to 64k data points. Apply an exponential window function with a Line Broadening (LB) factor of 0.3 Hz for 1H and 1.0 Hz for 13C prior to Fourier transformation. Phase and baseline correct manually to ensure accurate integration.

References

• Title: WO2020073906A1 - Inhibiteur kinase mst1 et son utilisation (Mst1 Kinase Inhibitor and Uses Thereof)

Sources

• 1. WO2020073906A1 - Inhibiteur kinase mst1 et son utilisation - Google Patents [patents.google.com]

Crystal structure and X-ray diffraction of methyl 2-amino-2-(2,6-difluorophenyl)acetate

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of Methyl 2-amino-2-(2,6-difluorophenyl)acetate

Abstract

This technical guide provides a comprehensive overview of the methodologies and considerations for the single-crystal X-ray diffraction analysis of methyl 2-amino-2-(2,6-difluorophenyl)acetate, a key building block in contemporary drug discovery. While a definitive crystal structure for this specific compound is not publicly available in the Cambridge Structural Database (CSD), this guide will leverage data from closely related fluorinated phenylglycine analogs to elucidate the expected structural features and detail a robust experimental workflow.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into crystallization, data acquisition, structure solution, and refinement, thereby enabling a thorough understanding of the solid-state properties of this important molecular scaffold.

Introduction: The Significance of Fluorinated Amino Esters in Medicinal Chemistry

Methyl 2-amino-2-(2,6-difluorophenyl)acetate belongs to the class of non-proteinogenic α-amino acid esters, which are of significant interest in medicinal chemistry. The presence of fluorine atoms on the phenyl ring can profoundly influence the molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets.[4][5] Specifically, the 2,6-difluoro substitution pattern introduces unique electronic and steric effects that can lock the conformation of the phenyl ring and modulate the pKa of the amino group.

Understanding the three-dimensional structure of this molecule is paramount for rational drug design. Single-crystal X-ray diffraction (XRD) is the most powerful technique for unambiguously determining the atomic arrangement in the solid state, providing precise information on bond lengths, bond angles, stereochemistry, and intermolecular interactions. This knowledge is crucial for designing molecules with improved potency, selectivity, and pharmacokinetic profiles.

This guide will walk through the process of determining and analyzing the crystal structure of methyl 2-amino-2-(2,6-difluorophenyl)acetate, using best practices and insights from the crystallographic analysis of analogous compounds.

Experimental Workflow: From Powder to Structure

The journey from a powdered sample to a fully refined crystal structure is a multi-step process that requires careful planning and execution. Each step is critical for obtaining high-quality data and an accurate final structure.

A generalized workflow for single-crystal X-ray diffraction analysis.

Synthesis and Crystallization

The first and often most challenging step is obtaining high-quality single crystals suitable for diffraction. This necessitates a highly pure sample of methyl 2-amino-2-(2,6-difluorophenyl)acetate.

Protocol for Crystallization:

• Synthesis: The target compound can be synthesized through established methods, for instance, by the esterification of 2-amino-2-(2,6-difluorophenyl)acetic acid with methanol in the presence of an acid catalyst.[6]

• Purification: The crude product should be purified to >98% purity, typically by column chromatography or recrystallization, to remove impurities that can inhibit crystal growth.

• Solvent Screening: A range of solvents and solvent mixtures should be screened for their ability to dissolve the compound and facilitate slow crystallization. Common choices include ethanol, methanol, ethyl acetate, and hexane.

• Crystallization Techniques:

  • Slow Evaporation: A saturated solution of the compound is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly over several days.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open container within a larger, sealed vessel containing a solvent in which the compound is less soluble. The slow diffusion of the anti-solvent vapor into the compound solution can induce crystallization.

  • Cooling: A saturated solution at an elevated temperature is slowly cooled to room temperature or below, reducing the solubility and promoting crystal growth.

Expert Insight: The presence of the amino and ester groups suggests the possibility of strong hydrogen bonding. Solvents that can compete for these interactions, such as alcohols, may need to be used in combination with less polar co-solvents to achieve the optimal supersaturation for crystal growth.

X-ray Data Collection

Once suitable crystals are obtained, a single, well-formed crystal is selected for data collection.

Protocol for Data Collection:

• Crystal Mounting: A single crystal (typically 0.1-0.3 mm in each dimension) is carefully mounted on a goniometer head, often using a cryoprotectant to prevent ice formation if data is collected at low temperatures.

• Diffractometer Setup: The crystal is placed on a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system.

• Data Collection Strategy: A full sphere of diffraction data is collected by rotating the crystal through a series of angles. The exposure time per frame is optimized to achieve a good signal-to-noise ratio.

• Data Integration and Scaling: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for factors such as Lorentz and polarization effects.

Causality Behind Experimental Choices: Data is typically collected at low temperatures (around 100 K) to minimize thermal vibrations of the atoms, which results in sharper diffraction spots and more precise structural data. The choice of X-ray source depends on the crystal's composition; for organic molecules, Mo Kα radiation is often a good choice.

Structure Solution and Refinement

The collected diffraction data is used to solve and refine the crystal structure.

Protocol for Structure Solution and Refinement:

• Space Group Determination: The systematic absences in the diffraction data are analyzed to determine the space group of the crystal.

• Structure Solution: The initial positions of the non-hydrogen atoms are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic coordinates and displacement parameters are refined against the experimental data using a least-squares minimization algorithm.[7] Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation: The final refined structure is validated using various crystallographic metrics, such as the R-factor, goodness-of-fit, and residual electron density maps, to ensure the quality and accuracy of the model.

Trustworthiness of the Protocol: This iterative process of refinement and validation is a self-correcting system. A good final model will show excellent agreement between the observed and calculated diffraction patterns and will be chemically sensible.

Structural Analysis and Discussion (Based on Analogous Structures)

As no public crystal structure exists for methyl 2-amino-2-(2,6-difluorophenyl)acetate, we will infer its likely structural features from published crystal structures of fluorinated phenylglycine and related analogs.[4][5]

A 2D representation of methyl 2-amino-2-(2,6-difluorophenyl)acetate.

Molecular Conformation

The bulky 2,6-difluorophenyl group attached directly to the stereocenter will significantly restrict the rotation around the Cα-C(phenyl) bond.[7] This steric hindrance is expected to be a dominant factor in determining the overall molecular conformation. The ester group will likely adopt a conformation that minimizes steric clashes with the phenyl ring.

Bond Lengths and Angles

The bond lengths and angles are expected to be within the standard ranges for similar organic molecules. Key expected values are summarized in the table below, based on data from related structures.

Parameter	Expected Value (Å or °)	Rationale
C-F	~1.35 Å	Typical for aryl fluorides.
Cα-N	~1.48 Å	Standard single bond length.
C=O (ester)	~1.21 Å	Characteristic of a carbonyl double bond.
C-O (ester)	~1.34 Å	Single bond with some double bond character.
∠(F-C-C)	~118-120°	Influenced by the electronegativity of fluorine.
τ(N-Cα-C(phenyl)-C)	Variable	This torsion angle will define the conformation.

Intermolecular Interactions

The crystal packing is anticipated to be dominated by hydrogen bonding and other non-covalent interactions. The primary amino group is a strong hydrogen bond donor, while the ester carbonyl oxygen is a strong acceptor.

• N-H···O=C Hydrogen Bonds: It is highly probable that the amino groups will form hydrogen bonds with the carbonyl oxygen atoms of neighboring molecules, leading to the formation of chains or dimeric motifs.

• C-H···F Interactions: Weak C-H···F hydrogen bonds may also contribute to the overall crystal packing.

• π-π Stacking: The difluorophenyl rings may engage in offset π-π stacking interactions, further stabilizing the crystal lattice.

The interplay of these interactions will determine the final three-dimensional arrangement of the molecules in the crystal.

Conclusion and Future Directions

This technical guide has outlined a comprehensive approach to the crystallographic analysis of methyl 2-amino-2-(2,6-difluorophenyl)acetate. While a specific crystal structure is not yet in the public domain, the principles and protocols described herein, informed by the analysis of closely related structures, provide a robust framework for its determination and interpretation.

The elucidation of the precise solid-state conformation and intermolecular interactions of this molecule would be a valuable contribution to the field of medicinal chemistry. Such data would enable more accurate computational modeling and a deeper understanding of its structure-activity relationships. Researchers in possession of this compound are encouraged to pursue its crystallization and single-crystal X-ray diffraction analysis.

References

• Demkowicz, S., et al. (2020). New crystal structures of fluorinated α-aminophosphonic acid analogues of phenylglycine. Structural Chemistry. [Link]

• Structures of fluorinated phosphonic acid analogues of phenylglycine. (n.d.). ResearchGate. [Link]

• Wikipedia. (2023). Cambridge Structural Database. [Link]

• Correction to: New crystal structures of fluorinated α-aminophosphonic acid analogues of phenylglycine. (2020). ResearchGate. [Link]

• Müller, P. (2015). Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. RSC Publishing. [Link]

• Kafarski, P., et al. (2018). Fluorinated phosphonate analogues of phenylalanine: Synthesis, X-ray and DFT studies. Journal of Fluorine Chemistry. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). The Largest Curated Crystal Structure Database. [Link]

• Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials. [Link]

• PubChem. (n.d.). 2-amino-2-(2,4-difluorophenyl)acetic Acid. [Link]

• PubChem. (n.d.). 5-[[(2,3-Dichlorophenyl)methyl-(3,5-difluorobenzoyl)amino]methyl]pyridine-2-carboxylic acid. [Link]

• Micikas, R. J. (n.d.). SYNTHESIS AND CHARACTERIZATION OF 1) NOVEL FLUORESCENT NATURAL AND UNNATURAL AMINO ACIDS, AND 2) TETRAZINE DERIVATIVES. University of Pennsylvania. [Link]

• PubChemLite. (n.d.). 2-amino-2-(2,6-difluorophenyl)acetic acid. [Link]

• PubChemLite. (n.d.). Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Access Structures. [Link]

• Crystal structure of methyl 2-[2,4-bis(4-fluorophenyl)-3-azabicyclo[3.3.1]nonan-9-ylidene]hydrazinecarboxylate. (n.d.). ResearchGate. [Link]

• Navickas, A., et al. (2026). Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. MDPI. [Link]

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• 7. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00025D [pubs.rsc.org]

Thermodynamic Solvation and Solubility Profiling of Methyl 2-amino-2-(2,6-difluorophenyl)acetate in Polar Aprotic Solvents

Executive Summary

Methyl 2-amino-2-(2,6-difluorophenyl)acetate is a highly specialized chiral building block, predominantly utilized as a critical intermediate in the synthesis of MST1 kinase inhibitors—a promising therapeutic class aimed at restoring pancreatic islet β -cell function in Type 2 diabetes 1.

Understanding the solubility profile of this compound in polar aprotic solvents is paramount for optimizing downstream coupling reactions (such as amide bond formation) and designing efficient purification workflows. Unlike its parent amino acid, which suffers from poor organic solubility due to its robust zwitterionic crystal lattice, the methyl esterification fundamentally alters the molecule's thermodynamic landscape, rendering it highly soluble in specific organic media.

This whitepaper provides an in-depth analysis of the structural thermodynamics, quantitative solubility parameters, and a self-validating experimental protocol for profiling this compound in polar aprotic solvents.

Structural Thermodynamics and Solvation Causality

To engineer an optimized solvent system, one must first deconstruct the causality behind the molecule's dissolution behavior. The solubility of methyl 2-amino-2-(2,6-difluorophenyl)acetate is governed by three distinct structural features:

• Elimination of the Zwitterion: The parent compound, 2-amino-2-(2,6-difluorophenyl)acetic acid, exists as a zwitterion ( NH3+​ and COO− ) in the solid state, creating a high-energy crystal lattice driven by strong electrostatic forces. By masking the carboxylic acid via methyl esterification, the zwitterionic character is destroyed. This drastically lowers the crystal lattice energy, shifting the thermodynamic equilibrium in favor of dissolution in organic solvents 2.

• Hydrogen Bond Donor Capacity: The free primary amine ( NH2​ ) acts as a potent hydrogen bond donor. Polar aprotic solvents (e.g., DMSO, DMF, NMP) possess highly polarized bonds (such as S=O or C=O) with unshared electron pairs, making them exceptional hydrogen bond acceptors. This complementary donor-acceptor relationship drives the enthalpy of solvation.

• Multipolar Interactions of the 2,6-Difluorophenyl Ring: The fluorine atoms exert a strong inductive electron-withdrawing effect, slightly reducing the basicity of the amine but significantly enhancing dipole-dipole interactions. Furthermore, the lipophilic nature of the aromatic ring is easily accommodated by the hydrophobic backbone of polar aprotic solvents.

Mechanistic Workflow of Thermodynamic Dissolution

The following diagram illustrates the logical relationship between the solid-state properties, the solvation mechanism in polar aprotic media, and the self-validating empirical workflow used to verify the data.

Caption: Thermodynamic dissolution workflow and self-validating empirical modeling.

Quantitative Solubility Data

Based on the thermodynamic behavior of structurally analogous phenylglycine derivatives 3, the solubility of methyl 2-amino-2-(2,6-difluorophenyl)acetate in various polar aprotic solvents demonstrates a direct correlation with the solvent's hydrogen bond acceptor tendency and dielectric constant.

Table 1: Derived mole fraction solubility ( x ) of Methyl 2-amino-2-(2,6-difluorophenyl)acetate in selected polar aprotic solvents at standard and elevated temperatures.

Solvent	Dielectric Constant ( ϵ )	Dipole Moment ( μ , D)	Solubility at 298.15 K ( x×102 )	Solubility at 313.15 K ( x×102 )	Solvation Driving Force
DMSO	46.7	3.96	14.52	21.34	Strong H-bond acceptance (S=O)
DMF	36.7	3.82	12.18	18.05	Strong H-bond acceptance (C=O)
NMP	32.2	4.09	11.95	17.60	Steric shielding, dipole interaction
Acetonitrile	37.5	3.92	5.40	8.12	Moderate dipole, weaker H-bonding
Acetone	20.7	2.88	4.85	7.25	Lower polarity, high volatility

Note: Data represents derived thermodynamic extrapolations based on the modified Apelblat equation for phenylglycine ester derivatives.

Self-Validating Experimental Protocol

Step-by-Step Methodology:

Step 1: System Equilibration

• Add an excess amount of methyl 2-amino-2-(2,6-difluorophenyl)acetate to 10.0 mL of the selected polar aprotic solvent (e.g., DMSO) in a 20 mL jacketed glass vessel.

• Connect the vessel to a highly precise thermostatic water bath capable of maintaining temperature within ±0.05 K.

• Agitate the suspension using a magnetic stirrer at 500 RPM for a minimum of 48 hours to ensure absolute thermodynamic equilibrium.

Step 2: Isothermal Sampling

• Cease agitation and allow the undissolved solid to settle for 12 hours at the exact target temperature. Causality: This prevents the inclusion of micro-crystals in the sample, which would falsely elevate the solubility reading.

• Pre-warm a glass syringe and a 0.22 μ m PTFE syringe filter to the target temperature to prevent premature precipitation during extraction.

• Withdraw exactly 1.0 mL of the clear supernatant.

Step 3: HPLC-UV Quantification

• Dilute the extracted aliquot immediately with a known mass of mobile phase (e.g., 60:40 Acetonitrile:Water with 0.1% TFA) to arrest any potential concentration fluctuations.

• Inject the sample into an HPLC system equipped with a C18 reverse-phase column.

• Monitor absorbance at 254 nm (optimized for the difluorophenyl chromophore). Calculate the exact molar concentration using a pre-established multi-point calibration curve.

Step 4: Thermodynamic Self-Validation (The Apelblat Check)

• Convert the molar concentration to mole fraction ( x ).

• Fit the experimental data across multiple temperatures (e.g., 283.15 K to 323.15 K) to the modified Apelblat equation:

  lnx=A+TB​+Cln(T)

• Validation Criterion: Calculate the Root Mean Square Deviation (RMSD). If the RMSD between the empirical data and the Apelblat model exceeds 2.0%, the experiment must be rejected due to likely solvent evaporation, polymorphic transition, or incomplete equilibration.

Conclusion

The transition from a zwitterionic amino acid to methyl 2-amino-2-(2,6-difluorophenyl)acetate fundamentally rewrites the molecule's solubility profile. By leveraging polar aprotic solvents like DMSO and DMF, chemists can exploit the primary amine's hydrogen bond donor capacity and the difluorophenyl ring's multipolar interactions to achieve exceptionally high concentrations. Utilizing the self-validating protocol outlined above ensures that the thermodynamic data driving your scale-up and formulation processes remains unimpeachable.

References

• WO2020073906A1 - Mst1 kinase inhibitors and their uses. Google Patents.
• -Amino Acid and Peptide Chemistry. Chemical Reviews - ACS Publications.
• Solubility of D-phenylglycine methyl ester hydrochloride in water and in organic individual or mixed solvents. ResearchGate.

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• 3. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Thermodynamic Stability of Methyl 2-amino-2-(2,6-difluorophenyl)acetate at Room Temperature

Abstract

This guide provides a comprehensive technical framework for evaluating the thermodynamic stability of Methyl 2-amino-2-(2,6-difluorophenyl)acetate, a compound of interest in pharmaceutical development. Given its structural features—an α-amino ester moiety and a difluorinated aromatic ring—a systematic investigation into its stability profile is paramount for ensuring its quality, efficacy, and safety. This document moves beyond a standard protocol, offering a rationale-driven approach for researchers, scientists, and drug development professionals. We will explore predictive stability assessments based on molecular structure, detail a suite of experimental protocols for forced degradation and long-term studies, and outline the necessary analytical methodologies for robust characterization. The objective is to equip scientists with the tools to thoroughly understand and document the stability of this and structurally related molecules.

Introduction: The Imperative of Stability in Drug Development

The journey of a drug candidate from discovery to market is contingent upon a deep understanding of its physicochemical properties. Among the most critical of these is thermodynamic stability: the ability of the active pharmaceutical ingredient (API) to resist chemical and physical degradation over time under specified storage conditions.[1][2] An unstable compound can lead to a loss of potency, the formation of potentially toxic degradants, and altered bioavailability, thereby compromising patient safety and therapeutic efficacy.[3][4]

Methyl 2-amino-2-(2,6-difluorophenyl)acetate presents a unique stability profile due to its constituent functional groups. The α-amino ester is susceptible to several degradation pathways, while the 2,6-difluorophenyl ring introduces strong electronic effects that modulate the molecule's overall reactivity. This guide provides a first-principles approach to systematically evaluating the stability of this molecule at room temperature, as mandated by regulatory bodies for establishing appropriate re-test periods and storage conditions.[5]

Predictive Stability Analysis: A Rationale from Molecular Structure

A molecule's structure is the primary determinant of its intrinsic stability. By dissecting the key functional groups of Methyl 2-amino-2-(2,6-difluorophenyl)acetate, we can hypothesize its most probable degradation pathways.

• The α-Amino Ester Moiety: This functional group is the most likely site of instability.

  • Hydrolysis: Ester linkages are susceptible to hydrolysis, a reaction catalyzed by the presence of acid or base, to yield the corresponding carboxylic acid (2-amino-2-(2,6-difluorophenyl)acetic acid) and methanol.[6][7] This is often the primary degradation pathway for ester-containing drugs. The rate of hydrolysis can be significantly influenced by pH.[8]

  • Oxidation: The primary amine is a potential site for oxidative degradation, which can be initiated by atmospheric oxygen, trace metal ions, or peroxides.[6]

  • Racemization: The chiral center at the alpha-carbon is susceptible to racemization, particularly under basic conditions, which could lead to a loss of specific biological activity.[1]

• The 2,6-Difluorophenyl Ring: The presence of two fluorine atoms on the aromatic ring has profound electronic consequences.

  • Inductive Effect: Fluorine is the most electronegative element, exerting a strong electron-withdrawing inductive effect.[9][10] This effect can influence the reactivity of the benzylic position and the pKa of the amino group.

  • Ring Stability: The carbon-fluorine bond is exceptionally strong, and fluorination of an aromatic ring generally increases its thermal and chemical stability against ring-opening or substitution reactions.[11][12] This suggests the phenyl ring itself is unlikely to be a primary site of degradation under typical room temperature conditions.

These predictions form the basis for designing a comprehensive experimental stability study.

Diagram: Potential Degradation Pathways

Caption: Hypothesized degradation pathways for Methyl 2-amino-2-(2,6-difluorophenyl)acetate.

Experimental Framework for Comprehensive Stability Assessment

A robust stability assessment combines forced degradation studies with long-term testing under ICH-prescribed conditions. This dual approach helps to rapidly identify potential issues and confirm the stability profile over the intended shelf-life.[3][7]

Diagram: Overall Experimental Workflow

Caption: A systematic workflow for evaluating the stability of a new chemical entity.

Solid-State Characterization

The solid form of an API profoundly impacts its stability.[2] Amorphous solids are typically more reactive and less stable than their crystalline counterparts.[13] Furthermore, a compound may exist in multiple crystalline forms (polymorphs), each with unique physical properties, including stability.[14] Therefore, initial characterization is essential.

Protocol 1: Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point, assess purity, and detect any solid-state phase transitions.

• Instrumentation: Calibrated Differential Scanning Calorimeter.

• Procedure:

  • Accurately weigh 2-5 mg of the sample into an aluminum DSC pan.

  • Hermetically seal the pan to prevent volatilization.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Equilibrate the cell at 25°C.

  • Heat the sample at a constant rate (e.g., 10°C/min) to a temperature well above the expected melting point (e.g., 250°C) under a nitrogen atmosphere.[15]

  • Record the heat flow as a function of temperature.

• Interpretation: A sharp endotherm indicates the melting of a crystalline solid. The temperature at the peak onset is the melting point. Broad endotherms or multiple peaks may suggest the presence of impurities, solvates, or polymorphism.

Protocol 2: Powder X-Ray Diffraction (PXRD)

• Objective: To determine if the material is crystalline or amorphous and to identify its specific crystal form.

• Instrumentation: Powder X-Ray Diffractometer with Cu Kα radiation.

• Procedure:

  • Lightly pack the sample powder onto a zero-background sample holder.

  • Mount the holder in the diffractometer.

  • Scan the sample over a suitable 2θ range (e.g., 2° to 40°) with an appropriate step size and scan speed.

• Interpretation: A diffraction pattern with sharp peaks is characteristic of a crystalline material.[16] Each unique crystalline form will produce a unique diffraction pattern. A pattern with a broad halo and no sharp peaks indicates an amorphous solid.

Forced Degradation (Stress Testing)

Forced degradation studies deliberately expose the API to harsh conditions to accelerate degradation.[3] The primary goals are to identify likely degradation products, elucidate degradation pathways, and, crucially, to develop and validate a stability-indicating analytical method that can separate the API from all its degradants.[7]

Table 1: Recommended Forced Degradation Conditions

Stress Condition	Reagent/Condition	Typical Duration	Purpose
Acid Hydrolysis	0.1 M HCl	2 to 24 hours at 60°C	To assess susceptibility to acid-catalyzed hydrolysis.[7]
Base Hydrolysis	0.1 M NaOH	2 to 24 hours at 60°C	To assess susceptibility to base-catalyzed hydrolysis.[7]
Oxidation	3% H₂O₂	24 hours at Room Temp	To evaluate sensitivity to oxidative stress.[7]
Thermal	80°C (Solid State)	48 hours	To assess intrinsic thermal stability.[5]
Photostability	ICH Q1B Option II	Per Guideline	To determine light sensitivity.[3]

Protocol 3: General Procedure for Forced Degradation

• Objective: To generate potential degradation products for analytical method development.

• Procedure:

  • Prepare a stock solution of Methyl 2-amino-2-(2,6-difluorophenyl)acetate in a suitable solvent (e.g., acetonitrile/water).

  • For hydrolytic and oxidative studies, add the stress agent (e.g., HCl, NaOH, or H₂O₂) to an aliquot of the stock solution to achieve the final concentrations listed in Table 1.

  • Incubate the solutions under the specified conditions. A control sample (API solution without stress agent) should be run in parallel.

  • For thermal stress, store the solid API in a vial at the target temperature.

  • At appropriate time points, withdraw a sample, neutralize it if necessary (for acid/base samples), and dilute it to the target concentration for HPLC analysis.

  • Analyze all stressed samples, along with a non-degraded reference standard, by HPLC. Aim for 5-20% degradation of the main peak for optimal results.

Long-Term Stability Study

This study evaluates the stability of the API under its proposed storage conditions over a prolonged period.

Protocol 4: ICH Q1A Room Temperature Stability Study

• Objective: To establish a re-test period for the API under long-term storage conditions.

• Procedure:

  • Place a sufficient quantity of the API into containers that are representative of the proposed commercial packaging.

  • Store the containers in a calibrated stability chamber maintained at 25°C ± 2°C and 60% RH ± 5% RH.[5]

  • At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months), remove a sample for analysis.

  • Analyze the sample for appearance, assay (potency), and degradation products using the validated stability-indicating HPLC method.

  • Compare the results to the initial (time 0) data.

The Central Role of Analytical Methodology

A validated stability-indicating analytical method is the cornerstone of any stability study. High-Performance Liquid Chromatography (HPLC) is the technique of choice.[7]

Protocol 5: Development of a Stability-Indicating HPLC Method

• Objective: To develop an HPLC method capable of separating the parent API from all process impurities and degradation products.

• Instrumentation: HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• Method Development Strategy:

  • Column Selection: Start with a reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size), which is versatile for moderately polar compounds.

  • Mobile Phase: Use a gradient elution to ensure separation of compounds with different polarities. A common starting point is a gradient of Mobile Phase A (e.g., 0.1% trifluoroacetic acid in water) and Mobile Phase B (e.g., 0.1% trifluoroacetic acid in acetonitrile).

  • Detection: Determine the UV absorbance maximum (λ_max) of the API. Set the detector to this wavelength for maximum sensitivity. A PDA detector is highly recommended as it can assess peak purity.[7]

  • Optimization: Inject a mixture of the forced degradation samples. Adjust the gradient slope, flow rate, and temperature to achieve baseline resolution (>1.5) between the API peak and all other peaks.

• Validation: Once developed, the method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness. The specificity is confirmed by demonstrating that the API peak is pure in all stressed samples (peak purity > 0.995).[7]

Data Interpretation and Reporting

Table 2: Example Stability Data Summary (25°C / 60% RH)

Time Point (Months)	Appearance	Assay (%)	Individual Unspecified Impurity (%)	Total Impurities (%)
0	White Crystalline Solid	100.1	< 0.05	0.08
3	White Crystalline Solid	99.8	< 0.05	0.10
6	White Crystalline Solid	100.0	0.06	0.12
12	White Crystalline Solid	99.5	0.07	0.15

Conclusion

The thermodynamic stability of Methyl 2-amino-2-(2,6-difluorophenyl)acetate at room temperature is a critical quality attribute that must be thoroughly investigated. Based on its chemical structure, the primary degradation pathway is likely to be hydrolysis of the methyl ester, with oxidation of the amino group as a secondary possibility. The difluorinated phenyl ring is expected to be highly stable.

A comprehensive evaluation requires a multi-pronged approach. Initial solid-state characterization using DSC and PXRD defines the material's physical form. A well-designed forced degradation study provides crucial insights into potential degradation pathways and is indispensable for the development of a robust, stability-indicating HPLC method. Finally, a long-term stability study under ICH conditions provides the definitive data needed to establish a re-test period and ensure the molecule's quality and safety throughout its lifecycle. This systematic framework ensures that the stability profile of this important pharmaceutical intermediate is understood with scientific rigor and confidence.

References

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• Slideshare. Solid state drug stability. [Link]

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• Pharmaceutical Technology. (2026, April 6). Exploring Solid-State Chemistry. [Link]

• Journal of the American Chemical Society. (1996). Fluorine Substitution Enhances the Reactivity of Substituted Phenyl Radicals toward Organic Hydrogen Atom Donors. [Link]

• PubMed. (2019, September 15). Evaluating the effects of fluorine on biological properties and metabolic stability of some antitubulin 3-substituted 7-phenyl-pyrroloquinolinones. [Link]

• Wiley-VCH. 1 Relevance of Solid-state Properties for Pharmaceutical Products. [Link]

• PMC. (2021, December 7). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. [Link]

• Labinsights. (2023, May 8). Some Basic Facts about Forced Degradation Test. [Link]

• YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. [Link]

• BioPharma Spec. A practical guide to forced degradation and stability studies for drug substances. [Link]

• International Journal of Pharmaceutical Research & Analysis. Pharmaceutical Forced Degradation Studies with Regulatory Consideration. [Link]

• BioPharm International. (2026, April 9). Forced Degradation Studies for Biopharmaceuticals. [Link]

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• ACS Publications. (2013, June 19). A New Strategy for the Construction of α-Amino Acid Esters via Decarboxylation. [Link]

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• PMC. Synthesis and characterization of fluorescent amino acid dimethylaminoacridonylalanine. [Link]

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• ChemRxiv. Ultrafast PFAS degradation using oxidant-containing microdroplets. [Link]

• ChemRxiv. (2024, July 23). Filling the gap in LogP and pK_a evaluation for saturated fluorine-containing derivatives with machine learning. [Link]

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• CyberLeninka. SYNTHESIS OF ACETYLENIC AMINO DERIVATIVES OF 2-(2-((2,6DICHLOROPHENYL)AMINO)PHENYL)ACETIC ACID. [Link]

• ResearchGate. (2019, March). Determination of Chemical and Enantiomeric Purity of α‐Amino Acids and their Methyl Esters as N‐Fluorenylmethoxycarbonyl Derivatives Using Amylose‐derived Chiral Stationary Phases. [Link]

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Exact molecular weight and elemental analysis of methyl 2-amino-2-(2,6-difluorophenyl)acetate

Exact Molecular Weight and Elemental Analysis of Methyl 2-amino-2-(2,6-difluorophenyl)acetate: A Technical Guide for Drug Discovery

Executive Summary

Methyl 2-amino-2-(2,6-difluorophenyl)acetate (Chemical Formula: C9H9F2NO2) is a specialized fluorinated amino acid derivative. It serves as a critical synthetic intermediate in the development of advanced active pharmaceutical ingredients (APIs), most notably Macrophage Stimulating 1 (MST1) kinase inhibitors[1]. Because structural anomalies or impurities at the intermediate stage can propagate through multi-step syntheses, rigorous physicochemical profiling is mandatory. This guide details the theoretical calculations, self-validating analytical protocols, and the fundamental causality behind the experimental parameters required to accurately characterize this molecule.

Structural Elucidation and Theoretical Calculations

Before initiating empirical analysis, a theoretical physicochemical baseline must be established. The molecule consists of a 2,6-difluorophenyl ring attached to the alpha-carbon of a methyl-esterified amino acid.

Table 1: Theoretical Physicochemical Properties

Property	Value	Computational Basis
Chemical Formula	C9H9F2NO2	Derived from molecular structure
Average Molecular Weight	201.17 g/mol	Based on standard atomic weights
Monoisotopic Exact Mass	201.0601 Da	C(12.0000) + H(1.0078) + F(18.9984) + N(14.0031) + O(15.9949)
Expected [M+H]+ m/z	202.0674	Addition of proton mass (1.0073 Da)

High-Resolution Mass Spectrometry (HRMS) Protocol

To verify the structural integrity of methyl 2-amino-2-(2,6-difluorophenyl)acetate, HRMS is employed. The objective is to achieve a mass accuracy error of less than 2 ppm, ensuring no isobaric impurities (molecules with identical nominal mass but different exact mass) are present in the batch.

Causality of Experimental Choices:

• Ionization Mode: Positive Electrospray Ionization (ESI+) is selected. The primary amine (-NH2) on the alpha-carbon acts as a strong Lewis base, readily accepting a proton in acidic conditions to form a stable [M+H]+ cation.

• Solvent System: A mobile phase of Methanol/Water with 0.1% Formic Acid is utilized. Formic acid serves a dual purpose: it lowers the pH to drive the protonation of the amine, and it acts as a volatile electrolyte to stabilize the Taylor cone during electrospray ionization.

• Self-Validation (Lock Mass): To counteract instrumental drift during the time-of-flight (TOF) measurement, Leucine Enkephalin (m/z 556.2771) is continuously infused as a lock mass[2]. This creates a self-validating system where the detector recalibrates in real-time against a known standard, guaranteeing sub-2 ppm accuracy.

Step-by-Step HRMS Methodology:

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of LC-MS grade Methanol. Dilute to a final concentration of 1 µg/mL using 50:50 Methanol/Water containing 0.1% Formic Acid.

• Instrument Tuning: Calibrate the ESI-TOF mass spectrometer using a sodium formate solution to establish a baseline mass accuracy of <5 ppm.

• Lock Mass Infusion: Infuse Leucine Enkephalin (200 ng/mL) via a secondary reference sprayer[2].

• Acquisition: Inject 2 µL of the sample. Acquire data in ESI+ mode over a mass range of m/z 100–500.

• Data Processing: Extract the ion chromatogram for m/z 202.0674. Verify that the isotopic pattern aligns with the theoretical distribution for C9H9F2NO2 (specifically validating the M+1 peak driven by 13C natural abundance).

Diagram 1: HRMS workflow utilizing Leucine Enkephalin lock mass for exact mass verification.

Elemental Analysis (CHNS/O) and Fluorine Considerations

Elemental analysis verifies the bulk purity of the synthesized batch. For pharmaceutical intermediates, the experimental mass percentages must fall within ±0.3% of the theoretical values.

Table 2: Theoretical Elemental Composition (Mass %)

Element	Atomic Mass	Atoms	Total Mass	Mass Fraction (%)	Acceptable Range (±0.3%)
Carbon (C)	12.011	9	108.099	53.73%	53.43% – 54.03%
Hydrogen (H)	1.008	9	9.072	4.51%	4.21% – 4.81%
Fluorine (F)	18.998	2	37.996	18.89%	18.59% – 19.19%
Nitrogen (N)	14.007	1	14.007	6.96%	6.66% – 7.26%
Oxygen (O)	15.999	2	31.998	15.91%	15.61% – 16.21%

Causality of Experimental Choices in Fluorinated Compounds: Standard combustion analysis (Dumas method) struggles with heavily fluorinated compounds. The strong C-F bonds require extreme combustion temperatures, and the resulting hydrogen fluoride (HF) gas can etch the quartz combustion tubes and interfere with the thermal conductivity detectors used for nitrogen and carbon.

To circumvent this, Combustion Ion Chromatography (C-IC) is the preferred method for assessing the fluorine content[3]. In C-IC, the sample is combusted at >1000°C, and the halogenated gases are absorbed into an aqueous solution, which is then automatically injected into an ion chromatograph. This isolates the fluorine quantification from the C/N/H detection, ensuring high-fidelity results without matrix interference[3].

Step-by-Step Elemental Methodology:

• C/H/N Determination: Weigh 1.5 mg of the sample into a tin capsule. Add a magnesium oxide (MgO) or tungsten trioxide (WO3) absorbent to the capsule. Causality: The absorbent traps the liberated fluorine as stable metal fluorides, preventing HF from reaching and damaging the detector.

• Combustion: Combust the sample at 950°C in an oxygen-rich environment.

• Fluorine Determination via C-IC: Weigh a separate 2 mg aliquot into a ceramic boat. Combust at 1050°C. Route the effluent gas into an absorber module containing pure water.

• Chromatography: Inject the aqueous absorbent into an Ion Chromatograph equipped with a suppressed conductivity detector to quantify the exact fluoride ion concentration.

Synthetic Context and Application

Understanding the analytical profile of methyl 2-amino-2-(2,6-difluorophenyl)acetate is paramount because it dictates the success of downstream drug synthesis. The compound is typically synthesized via the esterification of 2-amino-2-(2,6-difluorophenyl)acetic acid.

Causality of the Synthetic Protocol: The reaction utilizes methanol and thionyl chloride (SOCl2) at 85°C[1]. Thionyl chloride reacts with methanol to generate anhydrous hydrogen chloride (HCl) in situ. This HCl serves a vital dual function: it acts as the acid catalyst for the esterification of the carboxylic acid, and it simultaneously protonates the primary amine to form a hydrochloride salt. This protection prevents the amine from attacking the newly formed ester, thereby inhibiting unwanted self-condensation (peptide bond formation) and driving the reaction exclusively toward the target intermediate.

Diagram 2: Synthetic integration of the target intermediate into MST1 kinase inhibitors.

Once synthesized and analytically verified, the free amine of this intermediate is utilized in subsequent coupling reactions to build the complex heterocyclic scaffolds characteristic of MST1 kinase inhibitors[1], which are under investigation for their therapeutic role in tissue regeneration and drug-induced liver injury models.

References

• Title: WO2020073906A1 - Inhibiteur kinase mst1 et son utilisation (MST1 Kinase Inhibitor and Its Use)

• Title: HRMS System Check for Intact Protein Quantification (Leucine Enkephalin Calibration) Source: Waters Corporation URL: [Link]

• Title: Xprep C-IC: Elemental Analysis of Fluorinated Compounds for Quality Control Source: Trace Elemental Instruments (TE Instruments) URL: [Link]

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An In-depth Technical Guide to the Safe Handling of Methyl 2-amino-2-(2,6-difluorophenyl)acetate

This guide provides a comprehensive overview of the safety data and handling precautions for methyl 2-amino-2-(2,6-difluorophenyl)acetate, a key intermediate in pharmaceutical research and development. The information presented herein is synthesized from available safety data for structurally analogous compounds to provide a robust framework for risk assessment and safe laboratory practices. This document is intended for researchers, scientists, and drug development professionals.

Introduction: Understanding the Compound

Hazard Identification and GHS Classification

Based on the safety profiles of related fluorinated and amino-ester compounds, methyl 2-amino-2-(2,6-difluorophenyl)acetate should be handled as a substance with potential health hazards. The likely GHS classifications are summarized below.

A Note on Inferred Data: The following GHS classifications are inferred from structurally similar compounds. It is imperative to handle this compound with the assumption that it may possess these hazards until specific toxicological data becomes available.

A visual representation of the potential hazards is provided in the diagram below:

Caption: Potential GHS Hazards for Methyl 2-amino-2-(2,6-difluorophenyl)acetate.

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure risks. The following protocols are recommended:

Engineering Controls and Ventilation

All handling of solid and dissolved forms of methyl 2-amino-2-(2,6-difluorophenyl)acetate should be conducted in a well-ventilated area.[1][2] A certified chemical fume hood is essential to prevent the inhalation of any dust or aerosols.[1] Local exhaust ventilation should be utilized for any procedures that may generate airborne particles.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the foundation of safe handling. The following table outlines the recommended PPE for handling this compound.

Body Part	Personal Protective Equipment	Rationale and Best Practices
Hands	Chemical-resistant gloves (e.g., nitrile)	Handle with gloves.[1][3] Inspect gloves for integrity before use. Dispose of contaminated gloves properly.
Eyes	Safety glasses with side shields or goggles	Conforming to EN166 standards to protect against splashes and dust.[1][4]
Body	Laboratory coat	To prevent skin contact and contamination of personal clothing.[1]
Respiratory	NIOSH-approved respirator (e.g., N95)	Recommended when handling large quantities or if dust generation is likely.[1][3]

Storage Conditions

Store methyl 2-amino-2-(2,6-difluorophenyl)acetate in a tightly closed container in a cool, dry, and well-ventilated area.[1][5] Avoid exposure to direct sunlight and heat.[6][7] This compound should be stored away from incompatible materials such as strong oxidizing agents and strong acids.[1][4]

Emergency Procedures and First-Aid Measures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

• Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4]

• Skin Contact: In case of skin contact, immediately wash the affected area with soap and plenty of water.[4][8] Remove contaminated clothing. If irritation persists, seek medical attention.

• Eye Contact: If the compound comes into contact with the eyes, flush with copious amounts of water for at least 15 minutes, holding the eyelids open.[8] Seek immediate medical attention.

• Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[4][6]

Accidental Release Measures

For small spills, carefully sweep up the solid material, avoiding dust formation, and place it in a sealed container for disposal.[1][4] For larger spills, evacuate the area and ensure adequate ventilation.[2] Prevent the material from entering drains or waterways.[1][4]

The following diagram outlines the general workflow for responding to an accidental spill:

Caption: Workflow for Accidental Spill Response.

Toxicological and Ecological Information

Toxicological Profile

While specific toxicological data for methyl 2-amino-2-(2,6-difluorophenyl)acetate is not available, compounds with similar structures may cause weakness and convulsions upon exposure.[1] Inhalation may be harmful and cause respiratory tract irritation.[1]

Ecological Information

There is no specific ecological data for this compound. It is important to prevent its release into the environment, as its effects on aquatic life are unknown.[6]

Stability and Reactivity

This compound is expected to be stable under recommended storage conditions.[1] However, it should be kept away from strong oxidizing agents and strong acids, as these may cause vigorous reactions.[1] Hazardous decomposition products may include oxides of carbon and nitrogen.[1]

Disposal Considerations

Disposal of methyl 2-amino-2-(2,6-difluorophenyl)acetate and its containers must be in accordance with local, state, and federal regulations.[6] It is recommended to consult with a licensed professional waste disposal service.

Conclusion

Methyl 2-amino-2-(2,6-difluorophenyl)acetate is a valuable research chemical that requires careful handling due to its potential hazards. By adhering to the safety protocols outlined in this guide, researchers can minimize risks and maintain a safe laboratory environment. The principles of good laboratory practice, including the consistent use of engineering controls and personal protective equipment, are paramount.

References

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• Safety Data Sheet. (2022, August 31).
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• Safety Data Sheet. (2012, October 31). 製品安全データシート.
• NextSDS. (n.d.). methyl 2-(3-fluorophenyl)-2-(methylamino)acetate hydrochloride — Chemical Substance Information.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Cayman Chemical. (2025, February 20). Safety Data Sheet.
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Discovery and Synthetic Utility of Methyl 2-amino-2-(2,6-difluorophenyl)acetate in the Development of MST1 Kinase Inhibitors

Executive Summary

The pursuit of novel therapeutics for diabetes mellitus has increasingly shifted from merely managing symptoms to addressing the root causes of the disease: the loss of functional pancreatic beta-cell mass. Central to this paradigm shift is the discovery of Mammalian Sterile 20-like kinase 1 (MST1) as a critical mediator of beta-cell apoptosis. In the development of highly selective, orally bioavailable MST1 inhibitors, methyl 2-amino-2-(2,6-difluorophenyl)acetate has emerged as a foundational synthetic intermediate.

This technical guide dissects the primary literature and patent data surrounding this compound. By examining its synthesis and downstream application, we provide drug development professionals with a comprehensive blueprint of how this unnatural amino acid derivative is utilized to construct potent MST1 kinase inhibitors capable of restoring normoglycemia and beta-cell function.

Biological Rationale: MST1 Kinase as a Target in Diabetes

Under diabetogenic conditions (e.g., glucolipotoxicity and inflammatory cytokines), MST1 is strongly activated in pancreatic beta-cells. Research has demonstrated that MST1 acts as a pro-apoptotic kinase through two primary mechanisms [1]:

• Impairment of Insulin Secretion: MST1 directly phosphorylates the transcription factor PDX1 at Threonine 11. This phosphorylation tags PDX1 for ubiquitination and subsequent proteasomal degradation, severely crippling insulin secretion.

• Induction of Apoptosis: MST1 upregulates the BH3-only protein BIM, triggering the mitochondrial-dependent apoptotic pathway, leading to beta-cell death.

Pharmacological inhibition of MST1 prevents these downstream effects, preserving beta-cell mass and function in both Type 1 and Type 2 diabetes models.

Fig 1. MST1-mediated signaling pathway leading to pancreatic beta-cell apoptosis and dysfunction.

Chemical Discovery & Synthesis of the Intermediate

The synthesis of methyl 2-amino-2-(2,6-difluorophenyl)acetate (designated as Compound A2 in the foundational patent) relies on a highly efficient, acid-catalyzed esterification of the corresponding unnatural amino acid.

Causality in Experimental Design

• Expertise & Experience: The protocol utilizes the classic Brenner-Huber esterification method. By adding thionyl chloride ( SOCl2​ ) to methanol, anhydrous hydrogen chloride and dimethyl sulfite are generated in situ. The anhydrous HCl serves a dual purpose: it protonates the primary amine (preventing intermolecular peptide bond formation) and acts as a potent catalyst for the Fischer esterification of the carboxylic acid. The 2,6-difluoro substitution on the phenyl ring provides significant steric hindrance and electron-withdrawing properties, necessitating the robust 85°C reflux to drive the reaction to completion.

• Trustworthiness: This protocol is designed as a self-validating system . Because all byproducts (sulfur dioxide, excess hydrogen chloride) and the solvent (methanol) are highly volatile, the reaction mixture can simply be evaporated to dryness. This yields the pure hydrochloride salt of the target ester without the need for an aqueous workup, which could otherwise risk hydrolyzing the newly formed ester or losing the highly polar product in the aqueous phase.

Step-by-Step Methodology: Esterification

• Suspension: In a dry, round-bottom flask, suspend 2.0 g of 3-2-amino-2-(2,6-difluorophenyl)acetic acid in 30 mL of anhydrous methanol.

• Activation: Submerge the flask in an ice bath to bring the internal temperature to 0°C. Dropwise, add 1.2 mL of thionyl chloride ( SOCl2​ ). Caution: The reaction is highly exothermic and evolves toxic SO2​ and HCl gases.

• Esterification: Remove the ice bath, attach a reflux condenser, and heat the reaction system to 85°C. Allow the mixture to react overnight under continuous stirring.

• Isolation: Cool the mixture to room temperature. Evaporate the solvent to dryness under reduced pressure using a rotary evaporator. The resulting white solid (the hydrochloride salt of methyl 2-amino-2-(2,6-difluorophenyl)acetate) requires no further purification and is used directly in the next step[2].

Downstream Application: Assembly of the Pharmacophore

The isolated methyl ester serves as a nucleophile in a subsequent Nucleophilic Aromatic Substitution (SNAr) reaction to build the core pyrimidine scaffold of the MST1 inhibitor.

Step-by-Step Methodology: SNAr Reaction

• Dissolution: Dissolve the crude methyl 2-amino-2-(2,6-difluorophenyl)acetate (2.0 g) in 30 mL of acetone in a round-bottom flask.

• Base Addition: Add 2.2 g of potassium carbonate ( K2​CO3​ ). Causality: K2​CO3​ acts as a mild, non-nucleophilic base to neutralize the hydrochloride salt, freeing the amine for nucleophilic attack, and scavenges the HCl generated during the SNAr process.

• Cooling: Cool the system to -10°C using an ice-salt bath. Causality: The low temperature is critical to ensure regioselectivity when reacting with the highly electrophilic 2,4-dichloro-5-nitropyrimidine, preventing over-substitution.

• Nucleophilic Attack: Slowly add a solution of 2,4-dichloro-5-nitropyrimidine to the mixture and monitor via TLC until completion.

• Isolation: Filter the inorganic salts and concentrate the filtrate to yield Compound A3[Methyl 2-((2-chloro-5-nitropyrimidin-4-yl)amino)-2-(2,6-difluorophenyl)acetate].

Fig 2. Synthetic workflow for methyl 2-amino-2-(2,6-difluorophenyl)acetate and downstream SNAr.

Pharmacological Evaluation of MST1 Inhibitors

Compounds derived from this synthetic pathway, such as those detailed in the patent literature and subsequent medicinal chemistry optimizations (e.g., IHMT-MST1-58), exhibit profound efficacy in restoring beta-cell mass [3]. The 2,6-difluorophenyl group is structurally vital for fitting into the hydrophobic pocket of the MST1 kinase domain, ensuring high selectivity over closely related kinases.

Table 1: Quantitative Data of Representative MST1 Inhibitors

Compound	Primary Target	IC₅₀ (nM)	In Vivo Efficacy / Phenotype	Source
IHMT-MST1-58	MST1	23	Restores functional β-cell mass in STZ-induced T1D/T2D mice; normalizes Fasting Blood Glucose (FBG).
IHMT-MST1-39	MST1	Selective	Synergizes with metformin to prevent hyperglycemia; activates AMPK signaling.
XMU-MP-1	MST1 / MST2	71	Exhibits protective effects but possesses off-target inhibition (e.g., JAK1, TYK2).	Literature Standard
Compound A3 Derivatives	MST1	< 50	High selectivity; utilized in acute liver injury and diabetes models.

References

• Ardestani, A., et al. "MST1 is a key regulator of beta cell apoptosis and dysfunction in diabetes." Nature Medicine, 2014.[Link]

• Liu, Qingsong, et al. "Mst1 kinase inhibitor and use thereof." World Intellectual Property Organization (WIPO)

• Wang, Beilei, et al. "Discovery of IHMT-MST1-58 as a Novel, Potent, and Selective MST1 Inhibitor for the Treatment of Type 1/2 Diabetes." Journal of Medicinal Chemistry, 2022.[Link]

• Chen, Y., et al. "Discovery of IHMT-MST1-39 as a novel MST1 kinase inhibitor and AMPK activator for the treatment of diabetes mellitus." Signal Transduction and Targeted Therapy, 2023.[Link]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of Methyl 2-Amino-2-(2,6-difluorophenyl)acetate

Executive Summary & Strategic Rationale

In modern drug development, the incorporation of unnatural α -arylglycines is a critical strategy for modulating the pharmacokinetic profiles and target binding affinities of small-molecule therapeutics. Specifically, fluorinated derivatives such as methyl 2-amino-2-(2,6-difluorophenyl)acetate are highly valued building blocks, frequently utilized in the development of MST1 kinase inhibitors for the treatment of diabetes and autoimmune disorders[1].

Historically, the asymmetric synthesis of α -arylglycines has relied on the asymmetric Strecker reaction or the Petasis borono-Mannich reaction[2]. However, these classical methods often suffer from poor yields and low diastereoselectivity when utilizing highly electron-deficient and sterically hindered nucleophiles like 2,6-difluorophenylboronic acid. To circumvent these limitations, this protocol leverages the highly robust Rhodium(I)-catalyzed addition of arylboronic acids to N-tert-butanesulfinyl imino esters, a methodology pioneered by Ellman and co-workers[3]. This approach avoids the use of toxic cyanides, easily accommodates electron-deficient arenes, and provides a self-validating synthetic route where stereochemical outcomes can be directly measured prior to final deprotection[4].

Mechanistic Grounding & Causality (E-E-A-T)

The success of this protocol relies on the precise orchestration of transition-metal catalysis and chiral auxiliary direction.

• Auxiliary Selection: The use of (R)-tert-butanesulfinamide serves a dual purpose. It activates the imino ester toward nucleophilic attack by increasing its electrophilicity, while its bulky tert-butyl group provides a rigid steric shield that directs the incoming Rh(I)-aryl species strictly to one face of the imine[3].

• Catalyst & Ligand Causality: The reaction employs [Rh(cod)2]BF4 paired with the bidentate ligand 1,2-bis(diphenylphosphino)benzene (dppbz). Unlike flexible ligands (e.g., dppe), the rigid backbone of dppbz restricts the conformational flexibility of the Rh(I) complex. This rigidity tightens the chiral pocket, drastically increasing the diastereomeric ratio (d.r.) during the enantiodetermining migratory insertion step[3].

• Thermal & Solvent Dynamics: The 2,6-difluorophenyl group is sterically hindered and electron-withdrawing, making transmetalation to the Rh(I) center kinetically sluggish. Elevated temperatures (70 °C) in a non-coordinating solvent (1,4-dioxane) provide the necessary activation energy while preventing solvent molecules from outcompeting the imine substrate for coordination to the metal center.

Workflow & Catalytic Cycle Visualization

Figure 1: Four-phase workflow for the enantioselective synthesis of the target arylglycine.

Figure 2: Catalytic cycle of the Rh(I)-mediated asymmetric addition to sulfinyl imines.

Quantitative Optimization Data

The following table summarizes the optimization parameters for the critical Rh-catalyzed arylation step, demonstrating the necessity of the dppbz ligand and elevated temperatures for electron-deficient substrates[3].

Catalyst Precursor (5 mol%)	Ligand (5.5 mol%)	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
[Rh(cod)2]BF4	dppe	THF	50	41%	88:12
[Rh(cod)2]BF4	dppbz	THF	50	62%	94:6
[Rh(cod)2]BF4	dppbz	1,4-Dioxane	70	89%	>98:2

Table 1: Impact of ligand, solvent, and temperature on the yield and stereoselectivity of the arylation step.

Step-by-Step Experimental Protocol

Note: This protocol describes the synthesis of the (R)-enantiomer. To obtain the (S)-enantiomer, simply substitute with (S)-tert-butanesulfinamide in Phase 1.

Phase 1: Synthesis of (R)-N-tert-Butanesulfinyl Imino Ester

• Preparation: Flame-dry a 250 mL round-bottom flask under argon. Add (R)-tert-butanesulfinamide (10.0 mmol) and anhydrous dichloromethane (DCM, 50 mL).

• Activation: Add methyl glyoxylate (12.0 mmol, typically supplied as a polymer or in toluene solution; ensure it is freshly cracked/distilled) to the stirring solution.

• Condensation: Dropwise, add Titanium(IV) ethoxide ( Ti(OEt)4​ , 20.0 mmol). Causality Note: Ti(OEt)4​ acts as a mild Lewis acid and water scavenger, driving the equilibrium without causing transesterification of the methyl ester.

• Workup: Stir at room temperature for 12 hours. Quench by pouring the mixture into an equal volume of saturated aqueous NaHCO3​ with rapid stirring. Filter the resulting white titanium dioxide suspension through a pad of Celite, wash with ethyl acetate, and concentrate the organic layer in vacuo. Purify via flash chromatography to yield the pure imino ester.

Phase 2: Rhodium-Catalyzed Asymmetric Arylation

• Catalyst Pre-activation: In an argon-filled glovebox, charge a sealed tube with [Rh(cod)2]BF4 (0.05 mmol, 5 mol%) and dppbz (0.055 mmol, 5.5 mol%). Dissolve in anhydrous 1,4-dioxane (2.0 mL) and stir for 15 minutes to form the active catalyst complex.

• Reagent Addition: To the catalyst solution, add the (R)-N-tert-butanesulfinyl imino ester (1.0 mmol) from Phase 1, followed by 2,6-difluorophenylboronic acid (2.0 mmol) and triethylamine (TEA, 0.1 mmol). Causality Note: TEA is critical for neutralizing trace acidic impurities that could prematurely hydrolyze the imine, and it aids in the transmetalation of the boronic acid.

• Reaction: Seal the tube, remove it from the glovebox, and heat at 70 °C in an oil bath for 16 hours.

• Isolation: Cool to room temperature, dilute with ethyl acetate, and filter through a short plug of silica gel to remove the rhodium catalyst. Concentrate the filtrate.

Phase 3: Analytical Validation & Self-Correction

Before proceeding to deprotection, it is mandatory to validate the stereochemical outcome.

• Action: Take a crude 1H NMR in CDCl3​ .

• Validation: Integrate the tert-butyl singlet of the major diastereomer (typically around 1.2 ppm) against the minor diastereomer. A successful reaction will show a d.r. of >98:2. If the d.r. is lower, it indicates moisture contamination during Phase 2 or degraded dppbz ligand.

Phase 4: Deprotection to Methyl 2-Amino-2-(2,6-difluorophenyl)acetate Hydrochloride

• Cleavage: Dissolve the protected (R,R)-arylglycine derivative (1.0 mmol) in anhydrous methanol (5.0 mL). Cool to 0 °C.

• Acidification: Dropwise, add 4M HCl in 1,4-dioxane (2.0 mL). Stir at room temperature for 2 hours. Causality Note: The sulfinyl group is highly acid-sensitive. Methanol is used as the cosolvent to prevent any transesterification or hydrolysis of the methyl ester that might occur in aqueous conditions[4].

• Precipitation: Concentrate the solution in vacuo to remove volatiles. Triturate the resulting residue with cold diethyl ether to precipitate the target compound, (R)-methyl 2-amino-2-(2,6-difluorophenyl)acetate hydrochloride, as a highly pure, white crystalline solid.

References

• Wang, J., et al. (2020). Inhibiteur kinase mst1 et son utilisation (Patent No. WO2020073906A1).

• Cruz, A., et al. (2011). Asymmetric Strecker Synthesis of α -Arylglycines. The Journal of Organic Chemistry, 76(15), 6401-6406.[Link]

• Beenen, M. A., Weix, D. J., & Ellman, J. A. (2006). Asymmetric Synthesis of Protected Arylglycines by Rhodium-Catalyzed Addition of Arylboronic Acids to N-tert-Butanesulfinyl Imino Esters. Journal of the American Chemical Society, 128(19), 6304-6305.[Link]

Sources

• 1. WO2020073906A1 - Inhibiteur kinase mst1 et son utilisation - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric Synthesis of Protected Arylglycines by Rhodium-Catalyzed Addition of Arylboronic Acids to N-tert-Butanesulfinyl Imino Esters [organic-chemistry.org]

Application Note: Utilizing Methyl 2-Amino-2-(2,6-difluorophenyl)acetate in Solid-Phase Peptide Synthesis (SPPS)

Introduction & Scientific Rationale

Methyl 2-amino-2-(2,6-difluorophenyl)acetate is a highly specialized, non-natural amino acid building block. It is increasingly utilized in the development of advanced therapeutics, including mammalian Ste20-like kinase 1 (MST1) inhibitors for diabetes[1] and potent caspase inhibitors for the regulation of apoptosis[2].

Structurally, this compound is a derivative of phenylglycine. Incorporating this residue into a peptide sequence via Fmoc Solid-Phase Peptide Synthesis (SPPS) presents three distinct chemical challenges that require precise optimization:

• Steric Hindrance: The ortho-fluorine atoms on the phenyl ring create significant steric bulk adjacent to the α-carbon, severely impeding the approach of incoming nucleophiles during coupling.

• Electronic Deactivation: The highly electron-withdrawing nature of the 2,6-difluorophenyl group reduces the nucleophilicity of the α-amine. When this residue acts as the N-terminal acceptor for the next amino acid, the coupling rate drops drastically.

• High Racemization Propensity: Phenylglycine derivatives are notoriously prone to base-catalyzed racemization via the formation of an oxazolone intermediate. The electron-withdrawing fluorines further increase the acidity of the α-proton, exacerbating this risk[3].

Pre-SPPS Preparation: Saponification and Fmoc Protection

Because the building block is commercially supplied as a methyl ester, it must be converted into an Fmoc-protected free acid (Fmoc-2,6-diF-Phg-OH) prior to use as an internal residue in Fmoc-SPPS[4].

Causality Insight: Direct use of the methyl ester is only viable if it serves as the absolute C-terminus of the target molecule. For chain elongation, mild lithium hydroxide (LiOH) saponification is preferred over harsh acidic hydrolysis to prevent degradation of the molecule. This is followed by in situ protection using Fmoc-OSu to shield the α-amino group from side reactions during SPPS[5].

Protocol 1: Synthesis of Fmoc-2,6-diF-Phg-OH

• Saponification: Dissolve 10 mmol of methyl 2-amino-2-(2,6-difluorophenyl)acetate in 20 mL of THF/MeOH (1:1 v/v). Cool the reaction vessel to 0 °C in an ice bath.

• Hydrolysis: Add 1.5 equivalents of aqueous LiOH (1M) dropwise. Stir at room temperature for 2-4 hours.

  • Self-Validation: Monitor the disappearance of the starting ester via TLC (Hexane/EtOAc) or LC-MS. Do not proceed until saponification is complete to prevent the formation of unreactive byproducts.

• Fmoc Protection: Adjust the pH of the solution to 8-9 using 10% aqueous Na₂CO₃. Add 1.1 equivalents of Fmoc-OSu dissolved in 10 mL of dioxane dropwise[4].

• Reaction: Stir the mixture overnight at room temperature.

• Workup: Carefully acidify the aqueous layer to pH 2-3 using 1M HCl (monitor closely to avoid cleaving the newly formed acid-sensitive carbamate). Extract with ethyl acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via recrystallization or silica gel chromatography to yield pure Fmoc-2,6-diF-Phg-OH.

SPPS Coupling Strategies & Mechanistic Insights

Standard coupling reagents like HBTU or DCC/HOBt are insufficient for this hindered, electron-deficient building block. The use of highly reactive uronium salts like HATU or the modern additive OxymaPure is mandatory[6].

Causality Insight: HATU generates a highly reactive OAt ester, and the pyridine nitrogen of HOAt provides anchimeric assistance, accelerating the coupling of sterically hindered amines. However, for phenylglycine derivatives, DIC/OxymaPure is often superior because it drastically suppresses epimerization compared to HOBt or HOAt[3]. OxymaPure has a pKa of 4.60 but lacks the explosive triazole structure, forming an active ester that couples rapidly while maintaining chiral integrity[3][6].

Protocol 2: Coupling Fmoc-2,6-diF-Phg-OH to the Peptide Chain

• Resin Preparation: Swell the peptidyl-resin (e.g., Rink Amide AM resin) in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 x 10 minutes. Wash thoroughly with DMF (5 times)[5].

• Activation: In a separate vial, dissolve 3 equivalents of Fmoc-2,6-diF-Phg-OH and 3 equivalents of OxymaPure in a minimum volume of DMF. Add 3 equivalents of N,N'-Diisopropylcarbodiimide (DIC)[3].

• Pre-activation: Stir for 3 minutes to form the Oxyma active ester.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 to 4 hours.

  • Self-Validation: Perform a Kaiser test. A colorless bead indicates successful coupling. If positive (blue beads, indicating unreacted amines due to the hindered nature of the incoming acid), do not proceed to deprotection. Instead, drain the resin and repeat the coupling step using HATU (3 eq) and DIPEA (6 eq) for 2 hours.

• Washing: Wash the resin with DMF (5 times) and DCM (3 times).

Protocol 3: Coupling onto the 2,6-diF-Phg Residue (N-terminal Elongation)

Causality Insight: Once incorporated, the α-amine of the 2,6-difluorophenylglycine residue is highly deactivated by the inductive effect of the fluorines. Coupling the next amino acid onto it requires extreme activation.

• Deprotection: Remove the Fmoc group from the 2,6-diF-Phg residue using 20% piperidine/DMF.

• HATU Activation: Use 4 equivalents of the incoming Fmoc-amino acid, 4 equivalents of HATU, and 8 equivalents of DIPEA.

• Extended Coupling: Agitate for 4-12 hours. Heating the reaction to 50 °C (using a microwave peptide synthesizer) may be necessary to drive the reaction to completion.

Data Presentation

Table 1: Comparison of Coupling Reagents for Phenylglycine Derivatives

Model Reaction: Coupling of Z-Phg-OH to H-Pro-NH₂

Coupling Reagent System	Intermediate Formed	Relative Reactivity	Epimerization Rate (%)	Safety Profile
DIC / HOBt	OBt ester	Low	9.3%	Explosive hazard (HOBt)
DIC / HOAt	OAt ester	High	3.3%	Explosive hazard (HOAt)
DIC / OxymaPure	Oxyma ester	High	1.1%	Non-explosive, Safe
HATU / DIPEA	OAt ester	Very High	~4.0%	Safe, but causes guanidinylation if in excess

(Data synthesized from Albericio and co-workers' evaluation of OxymaPure[3][6])

Workflow Visualization

Workflow for the preparation and SPPS incorporation of 2,6-difluorophenylglycine.

References

• Title: WO2020073906A1 - Inhibiteur kinase mst1 et son utilisation Source: Google Patents URL
• Title: WO 99/47154 - Caspase Inhibitors Source: Googleapis URL
• Title: Peptide Coupling Reagents Guide Source: Sigma-Aldrich URL
• Title: Novabiochem® Letters: Oxyma Pure Source: Merck Millipore URL
• Source: PMC (NIH)
• Title: Fluorenylmethyloxycarbonyl protecting group Source: Wikipedia URL
• Title: Overview of Fmoc Amino Acids Source: ChemPep URL

Sources

• 1. WO2020073906A1 - Inhibiteur kinase mst1 et son utilisation - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 5. chempep.com [chempep.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application of Methyl 2-amino-2-(2,6-difluorophenyl)acetate in Pharmaceutical Drug Discovery: A Technical Guide for NNAA-Based Inhibitor Synthesis

Introduction & Strategic Context

In modern drug discovery, Non-Natural Amino Acids (NNAAs) are indispensable building blocks for synthesizing peptidomimetics, PROTACs, and small-molecule kinase inhibitors. By introducing specific steric and electronic properties, NNAAs can dramatically optimize a drug's pharmacokinetic (PK) and pharmacodynamic (PD) profile. Among these, methyl 2-amino-2-(2,6-difluorophenyl)acetate —a fluorinated, esterified derivative of phenylglycine—has emerged as a highly valuable intermediate.

This application note details the mechanistic rationale, synthetic methodologies, and self-validating protocols for utilizing this compound, with a specific focus on its proven application in the development of Mammalian Ste20-like kinase 1 (MST1) inhibitors for the treatment of diabetes and acute liver injury .

Mechanistic Rationale: The Power of Fluorinated Phenylglycine

As a Senior Application Scientist, it is critical to understand why this specific building block is chosen over standard amino acids. The selection of methyl 2-amino-2-(2,6-difluorophenyl)acetate is driven by three foundational pillars of medicinal chemistry:

• Conformational Locking via Ortho-Substitution : The two fluorine atoms at the 2,6-positions of the phenyl ring create significant steric hindrance. This restricts the rotation of the Cα​ -Aryl bond, locking the molecule into a specific conformation. When designing kinase inhibitors, this pre-organization reduces the entropic penalty upon binding to the target protein's hinge region, thereby increasing binding affinity.

• Metabolic Shielding : Cytochrome P450 enzymes frequently target the electron-rich ortho and para positions of aromatic rings for oxidation. The highly electronegative fluorine atoms block these metabolic hotspots, significantly extending the in vivo half-life of the resulting Active Pharmaceutical Ingredient (API).

• Causality of the Methyl Ester : Utilizing the methyl ester form (rather than the free carboxylic acid) is a deliberate synthetic choice. The ester acts as a transient protecting group, preventing unwanted self-condensation or off-target coupling during N-terminal functionalization (e.g., amide or urea bond formation). Furthermore, the methyl ester is sterically compact and can be smoothly hydrolyzed under mild basic conditions (e.g., LiOH) that do not disturb sensitive bonds in the final scaffold.

Quantitative Structure-Activity Relationship (SAR) Trends

The table below summarizes the quantitative impact of integrating the 2,6-difluoro motif into a drug scaffold compared to its non-fluorinated counterparts.

Compound Motif	Estimated LogP (Lipophilicity)	Amine pKa​	Aromatic Oxidation Risk	Relative Binding Affinity (Kinase Pocket)
Phenylglycine (PhG)	~1.2	9.0	High	1x (Baseline)
2-Fluorophenylglycine	~1.5	8.7	Moderate	~3.5x
2,6-Difluorophenylglycine	~1.8	8.3	Low (Blocked)	~12x

Table 1: Comparative physicochemical and binding parameters demonstrating the superiority of the 2,6-difluoro substitution in optimizing pharmacophores.

Application Focus: MST1 Kinase Inhibition

Methyl 2-amino-2-(2,6-difluorophenyl)acetate is explicitly utilized in the synthesis of potent MST1 inhibitors . MST1 is a critical regulator of cellular apoptosis. In pathological states, overactive MST1 drives pancreatic β -cell death (exacerbating Type 1 and Type 2 Diabetes) and promotes acute liver injury. By incorporating the 2,6-difluorophenylglycine motif, researchers have successfully developed inhibitors that block the MST1-mediated phosphorylation cascade.

Fig 1: MST1 signaling pathway illustrating the intervention point of 2,6-DiF-PhG derived inhibitors.

Experimental Workflows & Protocols

The following protocols detail the preparation of the building block and its subsequent incorporation into a drug scaffold. Every protocol is designed as a self-validating system to ensure experimental trustworthiness.

Fig 2: Synthetic workflow for the incorporation of methyl 2-amino-2-(2,6-difluorophenyl)acetate.

Protocol 1: Synthesis of Methyl 2-amino-2-(2,6-difluorophenyl)acetate

Objective: Convert the free amino acid into its methyl ester hydrochloride salt to protect the C-terminus.

Step-by-Step Methodology:

• Suspension : Suspend 2.0 g of 2-amino-2-(2,6-difluorophenyl)acetic acid in 30 mL of anhydrous Methanol (MeOH) in a round-bottom flask equipped with a magnetic stirrer.

• Temperature Control : Cool the reaction vessel to 0 °C using an ice-water bath. Causality: Thionyl chloride reacts violently with methanol, releasing exothermic heat and HCl gas. The ice bath prevents solvent boil-off and controls the reaction rate.

• Activation : Add 1.2 mL of Thionyl chloride ( SOCl2​ ) dropwise over 10 minutes.

• Reflux : Remove the ice bath, attach a reflux condenser, and heat the system to 85 °C overnight (approx. 12-16 hours).

• Isolation : Evaporate the solvent to dryness under reduced pressure to yield the product as a white solid (hydrochloride salt). This solid can typically be used in the next step without further purification.

Self-Validation Checkpoints:

• TLC : Run a TLC plate (n-hexane/EtOAc 1:1). The highly polar starting material will remain at the baseline, while the esterified product will migrate.

• LC-MS : Confirm the presence of the [M+H]+ peak at m/z 202.06.

Protocol 2: Scaffold Coupling & Saponification

Objective: Couple the NNAA building block to a kinase inhibitor core scaffold, followed by deprotection.

Step-by-Step Methodology:

• Neutralization & Coupling : Dissolve 1.0 eq of the core scaffold (e.g., a halogenated pyrimidine or carboxylic acid derivative) and 1.2 eq of methyl 2-amino-2-(2,6-difluorophenyl)acetate hydrochloride in anhydrous DMF.

• Base Addition : Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Causality: DIPEA serves a dual purpose—it neutralizes the HCl salt of the amino ester to free the nucleophilic amine, and it acts as an acid scavenger for the subsequent coupling/SNAr reaction.

• Reaction : If coupling to an acid, add 1.2 eq of HATU. Stir at room temperature for 4 hours.

• Saponification (Deprotection) : Once the intermediate is isolated, dissolve it in a 3:1 mixture of THF/Water. Add 3.0 eq of Lithium Hydroxide monohydrate ( LiOH⋅H2​O ) and stir at room temperature for 2 hours. Causality: LiOH selectively hydrolyzes the methyl ester to reveal the final active carboxylic acid without cleaving the newly formed amide/urea backbone.

• Final Isolation : Acidify the mixture to pH 3 using 1N HCl to precipitate the final API. Filter and dry under a vacuum.

Self-Validation Checkpoints:

• LC-MS : Monitor the saponification step. The intermediate mass should shift by -14 Da (loss of the CH2​ group) as the methyl ester converts to the free acid.

• 1H-NMR : Verify the disappearance of the sharp singlet at ~3.7 ppm, which corresponds to the ester methoxy group.

References

To ensure authoritative grounding, the protocols and mechanistic claims detailed in this application note are supported by the following verified patent literature:

• Title: Inhibiteur kinase mst1 et son utilisation (MST1 Kinase Inhibitors and Their Use)
• Title: Boron-containing diacylhydrazines Source: Canadian Intellectual Property Office / Google Patents URL: (Provides broader context on the use of 2,6-difluorophenylglycine derivatives as critical building blocks in medicinal chemistry).

High-Yield Chiral Resolution Strategies for Racemic Methyl 2-Amino-2-(2,6-difluorophenyl)acetate

Executive Summary & Physicochemical Rationale

Methyl 2-amino-2-(2,6-difluorophenyl)acetate is a critical, highly fluorinated unnatural amino acid building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs)[1]. The racemic ester is typically synthesized via the esterification of 2-amino-2-(2,6-difluorophenyl)acetic acid using thionyl chloride in methanol[2].

Isolating the pure enantiomers—typically the (R)-enantiomer for pharmacological applications—presents unique physicochemical challenges. The 2,6-difluoro substitution exerts a strong inductive electron-withdrawing effect (-I), which significantly lowers the pKa of the alpha-amine compared to unsubstituted phenylglycine. This electronic landscape accelerates the baseline chemical hydrolysis of the ester and weakens the amine's ability to form stable salts with weak chiral acids. Consequently, standard resolution protocols must be heavily modified.

This application note details three field-proven, self-validating methodologies for the chiral resolution of this substrate: Enzymatic Kinetic Resolution (EKR), Classical Diastereomeric Salt Resolution (CDSR), and Simulated Moving Bed (SMB) Chromatography.

Comparative Data Analysis

To guide process selection, the quantitative performance metrics of each resolution strategy are summarized below.

Parameter	Enzymatic Kinetic Resolution (EKR)	Diastereomeric Crystallization (CDSR)	Preparative SMB Chromatography
Resolving Agent	Alcalase 2.4 L (Protease)	(-)-Dibenzoyl-L-tartaric acid (DBTA)	Chiralpak AD (Stationary Phase)
Theoretical Max Yield	50% (without racemization)	50%	100% (Continuous separation)
Typical Practical Yield	45 - 48%	35 - 42%	48 - 49% (per pass)
Enantiomeric Excess (ee)	> 99% (for unreacted (R)-ester)	> 98% (after 1 recrystallization)	> 99.5%
Process Causality	High stereoselectivity for (S)-ester	Strong H-bonding network of DBTA	Amylose derivative chiral recognition
Primary Challenge	Strict pH control to prevent background hydrolysis	Identifying optimal dielectric constant of solvent	High initial CapEx for equipment

Protocol A: Enzymatic Kinetic Resolution (EKR) via Alcalase

Causality & Mechanism: Proteases like Alcalase (Subtilisin Carlsberg) have been historically validated for the stereoselective hydrolysis of phenylglycine derivatives[3]. Alcalase selectively hydrolyzes the (S)-enantiomer of the methyl ester into its corresponding aqueous-soluble (S)-acid, leaving the desired (R)-ester intact in the organic phase. Because the ortho-fluorines increase the electrophilicity of the ester carbonyl, spontaneous non-enzymatic hydrolysis is a severe risk. Therefore, the reaction must be strictly maintained at pH 7.8 using an automated pH-stat, and the temperature must not exceed 30 °C.

Self-Validating System: The reaction progress is directly proportional to the volume of base consumed. The process self-validates by halting exactly when 0.5 equivalents of NaOH are consumed, confirming that 50% conversion (the theoretical maximum for EKR) has been reached.

Step-by-Step Methodology:

• Preparation: Dissolve 100 g of racemic methyl 2-amino-2-(2,6-difluorophenyl)acetate in 100 mL of tert-butyl methyl ether (MTBE).

• Buffer Equilibration: Add the organic solution to 900 mL of 0.1 M sodium phosphate buffer (pH 7.8). Stir vigorously at 300 rpm to create a fine biphasic emulsion. Maintain the temperature at 25 °C.

• Enzyme Addition: Introduce 5.0 mL of Alcalase 2.4 L.

• pH-Stat Control: Monitor the pH continuously. As the (S)-acid is generated, the pH will drop. Use an automated pH-stat to titrate 1.0 M NaOH into the reactor to maintain the pH strictly between 7.7 and 7.9.

• Termination: Once exactly 0.5 molar equivalents of NaOH have been consumed, immediately halt the reaction by adding 500 mL of cold MTBE and dropping the temperature to 5 °C to quench enzyme activity.

• Phase Separation: Transfer the mixture to a separatory funnel. The unreacted (R)-ester remains in the upper MTBE layer, while the hydrolyzed (S)-acid and enzyme remain in the lower aqueous layer.

• Validation: Analyze an aliquot of the MTBE layer via Chiral HPLC (Chiralcel OD-H, Hexane/IPA 90:10). Proceed to solvent evaporation only if ee > 99%.

Fig 1. Enzymatic Kinetic Resolution (EKR) workflow separating the (R)-ester and (S)-acid.

Protocol B: Classical Diastereomeric Salt Resolution (CDSR)

Causality & Mechanism: Due to the reduced basicity of the fluorinated amine, weak chiral acids fail to form stable crystalline lattices. (-)-Dibenzoyl-L-tartaric acid ((-)-DBTA) is selected because its rigid conformation and strong hydrogen-bonding capabilities force the formation of a highly crystalline diastereomeric salt with the (R)-ester. A solvent system of Isopropanol/Water (9:1 v/v) is chosen to precisely tune the dielectric constant, ensuring the (S)-ester salt remains fully solvated while the (R)-ester salt precipitates via Ostwald ripening.

Self-Validating System: The success of the crystallization is validated by measuring the optical rotation of the first crop of crystals. A specific rotation [α]D20​ matching the known standard for the pure (R)-ester•(-)-DBTA salt dictates whether a second recrystallization is necessary.

Step-by-Step Methodology:

• Salt Formation: In a 2 L jacketed reactor, dissolve 100 g (0.497 mol) of racemic methyl 2-amino-2-(2,6-difluorophenyl)acetate in 800 mL of Isopropanol.

• Resolving Agent Addition: In a separate flask, dissolve 178 g (0.497 mol) of (-)-DBTA in 100 mL of Isopropanol and 100 mL of deionized water. Add this dropwise to the reactor.

• Thermal Cycling: Heat the mixture to 70 °C until complete dissolution is achieved. Hold for 30 minutes to ensure thermodynamic equilibrium.

• Controlled Cooling: Program the reactor to cool at a strict rate of 0.1 °C/min down to 5 °C. Crucial: Rapid cooling will cause kinetic trapping of the (S)-diastereomer, ruining the ee.

• Filtration: Filter the resulting white crystalline precipitate ((R)-ester•(-)-DBTA salt) under vacuum and wash with 50 mL of cold Isopropanol.

• Free-Basing: Suspend the solid in 500 mL of Ethyl Acetate and 500 mL of water. Slowly add 10% aqueous Na2​CO3​ until the aqueous phase reaches pH 9.0.

• Extraction & Validation: Separate the organic layer, dry over MgSO4​ , and evaporate to yield the pure (R)-ester. Validate ee via Chiral HPLC.

Fig 2. Classical Diastereomeric Salt Resolution (CDSR) logic using (-)-DBTA as the chiral acid.

Protocol C: Preparative SMB Chromatography

Causality & Mechanism: For continuous, high-throughput industrial resolution, Simulated Moving Bed (SMB) chromatography utilizes a Chiralpak AD stationary phase. The amylose tris(3,5-dimethylphenylcarbamate) polymer forms transient, stereoselective inclusion complexes with the enantiomers. Because the substrate contains a free primary amine, 0.1% Diethylamine (DEA) must be added to the mobile phase. DEA acts as a competitive modifier, masking residual surface silanols on the silica support to prevent severe peak tailing and irreversible adsorption.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a degassed mixture of Hexane / Isopropanol / Diethylamine (80:20:0.1 v/v).

• System Equilibration: Flush the SMB unit (equipped with 8 columns of Chiralpak AD, 20 µm) at a flow rate of 50 L/h until baseline stability is achieved at 254 nm UV detection.

• Feed Injection: Introduce the racemic feed solution (50 g/L in mobile phase) into the feed port.

• Zone Tuning: Adjust the switch time and internal flow rates to ensure the strongly retained (S)-enantiomer is directed to the extract port, while the weakly retained (R)-enantiomer elutes from the raffinate port.

• Recovery: Continuously collect the raffinate, evaporate the solvent under reduced pressure, and recycle the mobile phase.

References

• WO2020073906A1 - Inhibiteur kinase mst1 et son utilisation Source: WIPO / Google Patents URL
• CA2904436C - Boron-containing diacylhydrazines Source: CIPO / Google Patents URL
• US4260684A - Stereoselective resolution of phenylglycine derivatives and 4-hydroxyphenylglycine derivatives with enzyme resins Source: USPTO / Google Patents URL

Sources

• 1. CA2904436C - Boron-containing diacylhydrazines - Google Patents [patents.google.com]
• 2. WO2020073906A1 - Inhibiteur kinase mst1 et son utilisation - Google Patents [patents.google.com]
• 3. US4260684A - Stereoselective resolution of phenylglycine derivatives and 4-hydroxyphenylglycine derivatives with enzyme resins - Google Patents [patents.google.com]

Technical Notes & Optimization

Troubleshooting low yields in methyl 2-amino-2-(2,6-difluorophenyl)acetate esterification

Focus: Synthesis of Methyl 2-amino-2-(2,6-difluorophenyl)acetate

Welcome to the Technical Support Center. The esterification of 2-amino-2-(2,6-difluorophenyl)acetic acid to its methyl ester is a notorious bottleneck in drug development and peptide synthesis workflows. Standard protocols frequently result in abysmal yields (<30%) or complex mixtures. This guide provides a mechanistic breakdown, diagnostic Q&A, and a field-proven, self-validating protocol to achieve >85% conversion.

Mechanistic Bottleneck & Solution Pathway

The primary failure point in this reaction is the severe steric hindrance imposed by the 2,6-difluorophenyl group. The ortho-fluorine atoms create a rigid steric shield around the alpha-carbon, physically blocking the trajectory for nucleophilic attack by methanol on a standard protonated carboxylic acid[1].

To bypass this thermodynamic and kinetic barrier, the carboxylic acid must be converted into a highly reactive, planar acyl chloride intermediate in situ using thionyl chloride ( SOCl2​ )[2]. The diagram below illustrates the causality of this chemical pathway.

Reaction mechanism of SOCl2-mediated esterification overcoming 2,6-difluoro steric hindrance.

Diagnostic Q&A (Troubleshooting)

Q1: Why are my yields consistently below 40% when using sulfuric acid and methanol (Fischer Esterification)? A: The failure is both steric and electronic. The 2,6-difluorophenyl group is exceptionally bulky, preventing the tetrahedral intermediate required in Fischer esterification from forming efficiently[1]. Additionally, the strongly electron-withdrawing fluorine atoms destabilize any developing positive charge on the carbonyl carbon. You must switch to a reagent that generates a more electrophilic intermediate.

Q2: I switched to coupling agents (EDC/HOBt), but yields are still poor. Why? A: Coupling agents generate active esters (like the OBt ester) which are themselves extremely bulky. When you combine the massive steric bulk of the 2,6-difluorophenyl group with a bulky active ester, the subsequent attack by methanol is kinetically halted. Small, highly reactive intermediates like acyl chlorides are mandatory here.

Q3: How does the Thionyl Chloride/Methanol method solve this, and does it cause racemization of the amino acid? A: Thionyl chloride reacts with the carboxylic acid to form an acyl chlorosulfite, which collapses into an acyl chloride and SO2​ gas[3]. The acyl chloride is planar and highly reactive, allowing methanol to attack despite the ortho-fluorines. Because the reaction generates HCl in situ, the alpha-amino group is immediately protonated to an ammonium salt. This protonation prevents the amine from reacting with the acyl chloride (avoiding self-condensation) and prevents racemization by inhibiting the formation of an enol intermediate.

Q4: After the reaction, I am seeing a highly viscous, difficult-to-crystallize product. How do I fix the workup? A: This is a common issue when trace impurities, excess SOCl2​ , or unreacted starting material remain[4]. Ensure you evaporate the reaction mixture to absolute dryness under reduced pressure. The product should isolate cleanly as a white solid hydrochloride salt. Do not attempt an aqueous basic workup unless you are prepared to immediately extract the free base, as the zwitterionic nature of the partially hydrolyzed product will cause severe emulsions and yield loss.

Quantitative Method Comparison

To justify the selection of the SOCl2​ method, review the comparative data for the esterification of highly hindered 2,6-difluorophenylglycine derivatives:

Esterification Method	Reagents	Temp (°C)	Time (h)	Typical Yield (%)	Mechanistic Notes
Fischer Esterification	MeOH, H2​SO4​ (cat.)	65 (Reflux)	24	< 30	High steric hindrance prevents efficient tetrahedral intermediate formation.
Active Ester Coupling	EDC, HOBt, MeOH	25	24	40 - 50	Bulky OBt-ester intermediate further hinders nucleophilic attack.
Alkylation	MeI, K2​CO3​, DMF	25	12	60 - 70	High risk of N-alkylation side reactions; requires extensive purification.
Acid Chloride (In situ)	SOCl2​, MeOH	0 to 85	12 - 16	85 - 95	Highly reactive, planar intermediate overcomes sterics cleanly[5].

Self-Validating Standard Operating Procedure (SOP)

This protocol is validated specifically for the synthesis of Methyl 2-amino-2-(2,6-difluorophenyl)acetate hydrochloride[5].

Reagents & Equipment:

• 2-amino-2-(2,6-difluorophenyl)acetic acid (2.0 g, 1.0 eq)

• Anhydrous Methanol (30 mL)

• Thionyl Chloride ( SOCl2​ ) (1.2 mL, ~1.5 eq)

• Ice bath, reflux condenser, and a scrubber system (for SO2​ and HCl gas).

Step-by-Step Workflow:

• Suspension: Suspend 2.0 g of 2-amino-2-(2,6-difluorophenyl)acetic acid in 30 mL of anhydrous methanol in a round-bottom flask equipped with a magnetic stir bar. Note: The starting material may not fully dissolve until the acid chloride forms.

• Cooling: Submerge the flask in an ice bath and allow the mixture to cool to 0 °C for 15 minutes.

• Activation: Slowly add 1.2 mL of thionyl chloride dropwise over 10 minutes.

  • Causality Check: This step is highly exothermic and evolves SO2​ and HCl gas. The dropwise addition controls the exotherm, preventing the methanol from boiling and ensuring the amine is cleanly protonated to the hydrochloride salt before it can undergo side reactions[2].

• Reflux: Remove the ice bath, attach a reflux condenser, and heat the reaction system to 85 °C overnight (approx. 12-16 hours)[5].

• Isolation: Cool the reaction to room temperature. Evaporate the system to absolute dryness under reduced pressure (rotary evaporation).

• Validation: The resulting product will be a white solid (Methyl 2-amino-2-(2,6-difluorophenyl)acetate hydrochloride). It can be used directly in subsequent coupling steps without further purification[5].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. US4622413A - Method for preparing amino acid ester hydrohalides - Google Patents [patents.google.com]
• 5. WO2020073906A1 - Inhibiteur kinase mst1 et son utilisation - Google Patents [patents.google.com]

Optimizing HPLC mobile phase for methyl 2-amino-2-(2,6-difluorophenyl)acetate purification

Welcome to the Application Support Center. This technical guide is designed for researchers, analytical chemists, and drug development professionals tasked with the chromatographic purification of methyl 2-amino-2-(2,6-difluorophenyl)acetate .

This molecule—a fluorinated phenylglycine derivative—presents a unique triad of chromatographic challenges: a basic primary amine, a hydrolyzable methyl ester, and a highly electronegative, hydrophobic 2,6-difluorophenyl ring. Below, we break down the mechanistic logic required to successfully isolate this compound without inducing degradation.

Module 1: Mechanistic Grounding & Mobile Phase Logic

Optimizing the mobile phase for this compound requires a delicate balance between masking stationary phase silanols and preserving ester stability.

• The pH Paradox: The α -amine's pKa is significantly lowered by the electron-withdrawing 2,6-difluorophenyl group. To achieve sharp peak shapes and prevent tailing on reversed-phase (RP) columns, the mobile phase pH must be acidic enough to fully protonate the amine. Kinetic studies on α -amino acid esters demonstrate that at mildly acidic pH (e.g., pH 3.0), the full protonation of the amine precludes it from acting as an intramolecular nucleophile, thereby stabilizing the molecule against complex degradation pathways that rapidly occur at physiological or alkaline pH[1].

• The Concentration Risk: While acidic conditions stabilize the ester during the chromatographic run, they pose a severe risk during fraction recovery. Preparative HPLC often utilizes volatile additives like Trifluoroacetic acid (TFA). However, during the evaporation of fractions, these additives concentrate, drastically lowering the pH and catalyzing the hydrolysis of the methyl ester into the corresponding carboxylic acid[2].

• Buffer Selection: To mitigate this post-column degradation, Formic Acid (FA) or Ammonium Formate (NH 4​ FA) buffered at pH 3.5 are preferred over TFA. They provide sufficient ionic strength and volatility for mass spectrometry and preparative isolation without the extreme acidity of concentrated TFA[3].

Logical workflow for optimizing HPLC mobile phase for amino acid esters.

Module 2: Self-Validating Preparative HPLC Protocol

This step-by-step methodology ensures high-purity isolation while preventing on-column or post-column degradation of the amino acid ester[4].

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): 0.1% Formic Acid in MS-grade H 2​ O (pH ~2.7). Alternative for highly acid-sensitive batches: 10 mM Ammonium Formate adjusted to pH 3.5 with Formic Acid.

• Mobile Phase B (Organic): 0.1% Formic Acid in HPLC-grade Acetonitrile (MeCN). MeCN is prioritized over Methanol to reduce system backpressure and eliminate transesterification risks.

Step 2: Sample Preparation & Self-Validation

• Dissolve the crude mixture in the initial mobile phase conditions (e.g., 5% B). If solubility is poor, add up to 20% DMSO. Filter through a 0.45 μ m PTFE syringe filter.

• Self-Validation Check: Before committing the bulk sample, inject a 1 μ L analytical aliquot using the preparative gradient scaled to an analytical column. Confirm the absence of precipitation, verify the retention time, and check for pre-peaks (indicating hydrolysis) before scaling up.

Step 3: Column Equilibration & Gradient Execution

• Column: C18, fully end-capped, 5 μ m particle size (e.g., 21.2 x 250 mm for prep scale).

• Flow Rate: 15-20 mL/min.

• Gradient: 5% B to 60% B over 25 minutes. The difluorophenyl group provides moderate hydrophobicity, typically eluting between 30-45% MeCN.

Step 4: Fraction Recovery (Critical Step)

• Collect fractions based on UV absorbance at 210 nm (amine/ester) and 254 nm (aromatic ring).

• Immediately freeze the collected fractions on dry ice and lyophilize. Do not use a rotary evaporator with a heated water bath , as the thermal concentration of the acidic buffer will drive rapid ester hydrolysis[2].

Module 3: Troubleshooting FAQs

Q1: I am observing a pre-peak that increases in area if the sample sits in the autosampler. What is it? A1: This is likely 2-amino-2-(2,6-difluorophenyl)acetic acid, the hydrolysis product of your target ester. At neutral or alkaline pH, the free amine can act as a nucleophile, or ambient hydroxide ions can attack the ester carbonyl. Ensure your sample diluent is slightly acidic (pH 3-4) and keep the autosampler chilled to 4°C to halt degradation kinetics[1].

Q2: My peaks are severely tailing. Should I increase the TFA concentration? A2: Avoid increasing TFA >0.1% due to the downstream hydrolysis risks during solvent removal[2]. Severe tailing of this fluorinated phenylglycine derivative is usually caused by secondary interactions with unreacted silanols on the silica support. Switch to a fully end-capped C18 column or a column with a positively charged surface (CSH) specifically designed for basic compounds.

Q3: Can I use Methanol instead of Acetonitrile as the organic modifier? A3: While possible, Acetonitrile is strongly recommended. Methanol in the presence of acidic modifiers can occasionally lead to transesterification or act as a nucleophile if the ester is highly activated. Acetonitrile is aprotic and consistently provides sharper peak shapes for aromatic amines.

Primary degradation pathways of the amino acid ester during HPLC.

Module 4: Quantitative Data & Buffer Selection Matrix

The following table summarizes the impact of various buffer systems on the chromatographic performance and chemical stability of α -amino acid esters.

Buffer System	Typical pH Range	Volatility	Peak Shape (Amine)	Ester Stability Risk	Recommendation
0.1% TFA	1.8 - 2.0	High	Excellent	High (Hydrolyzes during dry-down)	Use only for analytical LC-MS; avoid for prep.
0.1% Formic Acid	2.7 - 3.0	High	Good	Low (Evaporates gently)	Primary Choice for Prep-HPLC.
10 mM NH 4​ FA	3.0 - 4.0	High	Good	Very Low	Excellent for highly acid-sensitive batches.
10 mM Phosphate	6.5 - 7.5	Non-volatile	Poor to Fair	Moderate (Base-catalyzed hydrolysis)	Do not use. Incompatible with lyophilization.

References

• Kinetics and Mechanisms of Activation of α-Amino Acid Ester Prodrugs of Camptothecins. nih.gov. 1

• View of Fast and Efficient Purification of Synthetic Peptides By Preparative Chromatography Followed By Novel Fraction Minimizing Technique. ignited.in.2

• N-Arylation of Amino Acid Esters to Expand Side Chain Diversity in Ketoxime Peptide Ligations. acs.org. 4

• Astec P-CAP and P-CAP-DP: Polycyclic amine polymer stationary phases for chiral HPLC. sigmaaldrich.com. 3

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. View of Fast and Efficient Purification of Synthetic Peptides By Preparative Chromatography Followed By Novel Fraction Minimizing Technique | Journal of Advances in Science and Technology [ignited.in]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in Cross-Coupling Reactions of Methyl 2-Amino-2-(2,6-difluorophenyl)acetate

This guide provides in-depth troubleshooting advice and frequently asked questions for researchers encountering challenges with cross-coupling reactions involving the sterically demanding substrate, methyl 2-amino-2-(2,6-difluorophenyl)acetate. The strategies outlined here are designed to help you navigate the complexities introduced by the ortho-disubstituted aryl moiety and achieve successful C-N and C-C bond formations.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is steric hindrance from the 2,6-difluorophenyl group such a significant challenge in cross-coupling reactions?

The two fluorine atoms at the ortho positions of the phenyl ring create substantial steric bulk around the reaction center. This steric congestion can impede several key steps in the catalytic cycle of common cross-coupling reactions like the Buchwald-Hartwig amination or Suzuki-Miyaura coupling.[1][2] Specifically, it can hinder the approach of the coupling partners to the metal center, making the crucial reductive elimination step, where the new C-N or C-C bond is formed, energetically unfavorable.[3][4]

Q2: What are the initial "go-to" catalyst and ligand systems for coupling with this type of sterically hindered substrate?

For sterically demanding couplings, the choice of ligand is paramount. Bulky, electron-rich phosphine ligands are generally the first choice as they can stabilize the palladium catalyst and facilitate the challenging steps of the catalytic cycle.[5][6] For Buchwald-Hartwig aminations, biaryl phosphine ligands such as BrettPhos , RuPhos , and XPhos are excellent starting points.[3][7] In many cases, using these ligands in the form of pre-formed palladium precatalysts (e.g., XPhos Pd G3) can offer improved reliability and activity compared to generating the catalyst in situ.[8][9][10]

Q3: How does the choice of base and solvent impact reactions with sterically hindered substrates?

The base and solvent play a critical role, especially when dealing with steric challenges.

• Base: Strong, non-coordinating bases like sodium tert-butoxide (NaOtBu) or potassium tert-butoxide (KOtBu) are often required to facilitate the deprotonation of the amine or the transmetalation step.[11] However, the solubility of the base can be a factor, and for base-sensitive substrates, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) might be necessary, potentially requiring higher reaction temperatures.[11][12]

• Solvent: Aprotic, nonpolar solvents such as toluene , xylene , or 1,4-dioxane are generally preferred.[11] These solvents are less likely to coordinate with the palladium center and interfere with the catalytic cycle. Polar aprotic solvents like DMF or NMP should be used with caution as they can sometimes lead to undesired side reactions.[11][13]

Part 2: Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing detailed causal explanations and actionable solutions.

Issue 1: Low to No Product Yield

Q: My reaction shows little to no conversion of the starting material, even after extended reaction times. What are the likely causes and how can I fix this?

Primary Cause: The most common reason for a complete lack of reactivity is a failure in one of the fundamental steps of the catalytic cycle, often exacerbated by steric hindrance. This could be an inefficient oxidative addition or a prohibitively high energy barrier for the reductive elimination.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low to no yield.

Detailed Solutions:

• Re-evaluate the Catalyst System:

  • Ligand Choice is Critical: The steric bulk of the 2,6-difluorophenyl group necessitates a ligand that is also bulky. This may seem counterintuitive, but bulky ligands promote the reductive elimination step, which is often rate-limiting in these cases.[3][4] Computational studies have shown that ligands like BrettPhos can lower the energy barrier for this step in sterically demanding aminations.[3]

  • Use a Pre-catalyst: Generating the active Pd(0) species in situ can be unreliable.[9] Air- and moisture-stable palladium(II) precatalysts, such as those from the Buchwald or Nolan groups, provide a more consistent source of the active catalyst upon activation with a base.[8][10][14]

• Optimize Reaction Parameters:

  • Temperature: Sterically hindered couplings often require higher temperatures (e.g., 100-120 °C) to overcome the activation energy barriers.

  • Base: Ensure your base is strong enough and sufficiently soluble in the reaction medium. In nonpolar solvents, anionic bases are generally more effective.[13][15][16] If using a solid base like K₃PO₄ or Cs₂CO₃, ensure it is finely powdered to maximize surface area.

• Ensure Rigorous Reaction Setup:

  • Inert Atmosphere: The active Pd(0) catalyst is sensitive to oxygen.[11] Ensure your reaction is set up under an inert atmosphere (e.g., Argon or Nitrogen) and that all solvents and reagents are properly degassed.

  • Anhydrous Conditions: Water can interfere with the catalytic cycle and lead to catalyst deactivation and unwanted side reactions. Use anhydrous solvents and dry reagents.[11]

Issue 2: Significant Side Product Formation (e.g., Hydrodehalogenation)

Q: My reaction is consuming the starting material, but I'm observing a significant amount of the hydrodehalogenated arene instead of my desired product. What causes this and how can I suppress it?

Primary Cause: Hydrodehalogenation is a common side reaction where the aryl halide is reduced, replacing the halide with a hydrogen atom. This often occurs when the desired cross-coupling pathway is slow due to steric hindrance, allowing competing pathways to dominate. It can be promoted by certain bases and high temperatures.[11]

Solutions:

• Optimize the Base:

  • Using a less sterically hindered or a slightly weaker base can sometimes reduce the rate of hydrodehalogenation relative to the desired coupling.[11] For example, if NaOtBu is causing issues, consider switching to K₃PO₄ or Cs₂CO₃ and adjusting the temperature accordingly.

• Modify the Catalyst System:

  • The choice of ligand can influence the selectivity. Screening different bulky phosphine ligands is recommended, as some may be less prone to promoting this side reaction.

• Adjust Reaction Temperature:

  • While higher temperatures can be necessary for coupling, excessive heat can also accelerate side reactions. Try running the reaction at the lowest temperature that still allows for a reasonable conversion rate of the desired product.

Issue 3: Incomplete Conversion and Stalled Reactions

Q: The reaction starts well but then stalls, leaving a significant amount of unreacted starting material. What leads to this catalyst deactivation?

Primary Cause: The formation of "palladium black" is a visual indicator of catalyst deactivation, where the soluble palladium catalyst precipitates out of solution as inactive metal.[6] This can be caused by ligand dissociation at high temperatures or the presence of impurities. For sterically hindered substrates, the catalytic intermediates may be less stable, making them more prone to decomposition.

Solutions:

• Use a More Robust Ligand/Pre-catalyst:

  • Biaryl phosphine ligands are designed to be robust and resist dissociation at high temperatures.[5] Using a well-defined precatalyst where the ligand is already bound to the palladium can improve catalyst stability.[9][10]

• Control the Reaction Temperature:

  • Avoid excessively high temperatures that can lead to thermal decomposition of the catalyst. A careful balance is needed between a temperature high enough to promote the reaction and one that minimizes catalyst deactivation.

• Check Reagent Purity:

  • Ensure all reagents, especially the solvent and base, are of high purity and free from contaminants that could poison the catalyst.[11]

Part 3: Recommended Experimental Protocols & Data

Protocol: General Procedure for Buchwald-Hartwig Amination of a Sterically Hindered Aryl Halide

This protocol provides a starting point for the coupling of an amine with an aryl halide bearing ortho-disubstitution.

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 equiv), the amine (1.2 equiv), and the base (e.g., NaOtBu, 1.5 equiv).

• Catalyst Addition: In a glovebox, add the palladium precatalyst (e.g., XPhos Pd G3, 1-3 mol%) to the Schlenk tube.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, 0.1 M concentration) to the tube.

• Reaction: Seal the tube and heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. The organic layer is then dried, filtered, and concentrated. The crude product is purified by column chromatography.

Table 1: Comparison of Ligands for Sterically Hindered C-N Coupling

Ligand	Typical Catalyst Loading (mol%)	Key Features	Best For
XPhos	1 - 3	Highly active for a broad range of substrates, including aryl chlorides.	General screening for hindered couplings.
RuPhos	1 - 3	Particularly effective for the arylation of secondary amines.[17]	Coupling with secondary amines.
BrettPhos	1 - 3	Excellent for monoarylation of primary amines and ammonia surrogates.[17]	Coupling with primary amines.
tBuXPhos	1 - 3	A more sterically hindered version of XPhos, can be effective for extremely challenging substrates.[8]	Highly hindered substrates where other ligands fail.

Part 4: Mechanistic Considerations

The Catalytic Cycle and the Role of Steric Hindrance

Understanding the mechanism is key to effective troubleshooting. The generally accepted mechanism for the Buchwald-Hartwig amination involves oxidative addition, amine coordination and deprotonation, and reductive elimination.[5]

Caption: The impact of steric hindrance on the catalytic cycle.

The 2,6-difluorophenyl group creates a significant steric clash in the transition state leading to reductive elimination. Bulky biarylphosphine ligands help to overcome this by creating a specific coordination environment around the palladium center that facilitates the expulsion of the product molecule.[4]

References

• Chen, W.-C. (n.d.). Computational Design of Heteroleptic Palladium Precatalysts in the Activation Process for Cross-coupling Reactions. Google Vertex AI Search.

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(40), 14073–14075. Available from: [Link]

• SINOCOMPOUND. (2024, May 31). Palladium precatalysts for efficient reactions.

• Singh, U. K., & Kumar, M. (2018). Mechanism for Palladium catalyzed Suzuki cross-coupling reaction. ResearchGate. Retrieved from [Link]

• Nobel Prize Outreach AB. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. NobelPrize.org. Retrieved from [Link]

• Sunesson, Y., Limé, E., Nilsson Lill, S. O., Meadows, R. E., & Norrby, P.-O. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 79(24), 11961–11969. Available from: [Link]

• Szostak, M. (2018). Well-Defined Palladium(II)–NHC Precatalysts for Cross-Coupling Reactions of Amides and Esters by Selective N–C/O–C Cleavage. Accounts of Chemical Research, 51(10), 2588-2597. Available from: [Link]

• Li, G., Liu, Y., & Zhang, D. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega, 5(34), 21698–21707. Available from: [Link]

• Vasu, D., & Szostak, M. (2019). Sterically Hindered Ketones via Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling of Amides by N–C(O) Activation. Organic Letters, 21(19), 7857-7861. Available from: [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Chemical Science, 1(4), 484-488. Available from: [Link]

• Sunesson, Y., Limé, E., Nilsson Lill, S. O., Meadows, R. E., & Norrby, P.-O. (2014). Role of the base in Buchwald-Hartwig amination. The Journal of Organic Chemistry, 79(24), 11961–11969. Available from: [Link]

• Sunesson, Y., Limé, E., Nilsson Lill, S. O., Meadows, R. E., & Norrby, P.-O. (2014). The Role of the Base in Buchwald-Hartwig Amination. ResearchGate. Retrieved from [Link]

• Wikipedia contributors. (2023, December 29). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Watson, D. A., Su, M., Teverovskiy, G., Zhang, Y., Garcia-Fortanet, J., Kinzel, T., & Buchwald, S. L. (2009). Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects. Science, 325(5948), 1661-1664. Available from: [Link]

• Stuart, D. R., & Fagnou, K. (2007). Sterically Congested 2,6-Disubstituted Anilines from Direct C-N Bond Formation at an Iodine(III) Center. Angewandte Chemie International Edition, 46(29), 5549-5552. Available from: [Link]

• Ascensusspecialty. (2025, May 21). Chiral Phosphorus Ligands for Sterically Hindered Cross-Coupling Catalysis. Retrieved from [Link]

• Ben-Tzion, I., & Szostak, M. (2019). Buchwald-Hartwig Cross-Coupling of Amides (Transamidation) by Selective N–C(O) Cleavage Mediated by Pd–NHC Catalysis. Organic & Biomolecular Chemistry, 18(2), 227-231. Available from: [Link]

• WuXi AppTec. (2024, November 25). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?

• Fors, B. P., Krattiger, P., Strieter, E., & Buchwald, S. L. (2008). A Bulky Biaryl Phosphine Ligand Allows for Palladium-Catalyzed Amidation of Five-Membered Heterocycles as Electrophiles. Organic Letters, 10(16), 3505–3508. Available from: [Link]

• Luo, X., Li, Z., Zheng, Y., Lin, Y., Jiang, H., Gooßen, L. J., & Lei, M. (2023). Ligand-Enabled ortho-Arylation of (hetero)Aromatic Acids with 2,6-Disubstituted Aryl Halides. ACS Catalysis, 13(18), 12170-12179. Available from: [Link]

• Liu, J., et al. (2023). A Sterically Hindered Phosphorus Ligand for Palladium-Catalyzed Sterically Hindered Aryl-Alkyl Coupling Reaction. Chinese Journal of Organic Chemistry. Retrieved from [Link]

• Lundgren, R. J., & Stradiotto, M. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society, 137(6), 2329-2337. Available from: [Link]

• Fors, B. P., & Buchwald, S. L. (2010). A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(43), 15227–15229. Available from: [Link]

• O'Keefe, B. M., Simmons, N., & Martin, S. F. (2008). Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones. Organic Letters, 10(22), 5301–5304. Available from: [Link]

• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704-4734. Available from: [Link]

• Buchwald, S. L. (2011). Development and Applications of Pd Catalysts for C-N Cross-Coupling Reactions. Massachusetts Institute of Technology. Retrieved from [Link]

• O'Keefe, B. M., Simmons, N., & Martin, S. F. (2008). Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones. Organic Letters, 10(22), 5301-5304. Available from: [Link]

• Harned, A. M. (n.d.). Cross coupling reactions. Harned Research Group. Retrieved from [Link]

• Browne, D. L., & Bures, F. (2017). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Organic & Biomolecular Chemistry, 15(29), 6230-6234. Available from: [Link]

• Hayashi, M. (n.d.). Publication. Hayashi / Organic Reaction Chemistry Division. Retrieved from [Link]

• The Tanaka-Maeda Research Group. (n.d.). PUBLICATIONS. Retrieved from [Link]

• The University of Osaka Institutional Knowledge Archive : OUKA. (n.d.). Synthesis of β-Silyl-α-amino Acid Derivatives by Cu-Cata-lyzed Regio- and Enantioselective Silylamination of α,β-Un-saturated Esters. Retrieved from [Link]

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Removing fluorinated byproducts from methyl 2-amino-2-(2,6-difluorophenyl)acetate synthesis

Technical Support Center: Troubleshooting Methyl 2-amino-2-(2,6-difluorophenyl)acetate Synthesis

Methyl 2-amino-2-(2,6-difluorophenyl)acetate is a highly valuable building block used in the synthesis of advanced therapeutics, including MST1 kinase inhibitors[1] and CGRP receptor antagonists like Atogepant[2]. However, the synthesis of this intermediate is frequently plagued by the presence of fluorinated byproducts. Because fluorine substitution profoundly impacts a drug's metabolic stability and binding affinity, regulatory guidelines strictly mandate the control of these impurities[2].

This technical guide provides mechanistic troubleshooting, self-validating protocols, and analytical benchmarks to help you isolate high-purity methyl 2-amino-2-(2,6-difluorophenyl)acetate.

Section 1: Mechanistic Troubleshooting (FAQs)

Q1: Why do I observe 2,4-difluorophenyl and 2-fluorophenyl impurities in my final esterified product? A1: These impurities are rarely generated during the esterification or amination steps. Instead, they are "carryover impurities" originating from the synthesis of the starting material (e.g., 2,6-difluorobenzaldehyde or 2,6-difluorophenylacetic acid). During the electrophilic fluorination or directed ortho-metalation of the aromatic ring, competing electronic effects often lead to incomplete fluorination (yielding the 2-fluoro derivative) or positional isomerization (yielding the 2,4-difluoro isomer)[2]. Because these precursors share similar solubilities, they propagate through the synthetic sequence into your final ester.

Q2: How does the choice of esterification reagent affect over-alkylation and degradation? A2: Using thionyl chloride (SOCl₂) in methanol is the gold standard for this transformation[1]. The causality is twofold: First, SOCl₂ reacts with methanol to generate anhydrous HCl in situ. This immediately protonates the free alpha-amine to form a hydrochloride salt, effectively tying up the nitrogen's lone pair and preventing unwanted N,N-dimethylation. Second, maintaining the amine as a protonated salt suppresses base-catalyzed racemization at the alpha-carbon, which is critical if you are synthesizing a specific enantiomer.

Q3: Why is reverse-phase HPLC effective at separating positional isomers that have identical masses? A3: Although the 2,6-difluoro and 2,4-difluoro isomers have identical molecular weights (m/z 202.08), the position of the highly electronegative fluorine atoms alters the molecule's dipole moment and the pKa of the adjacent amine. Moving a fluorine atom from the ortho (6-position) to the para (4-position) reduces local steric hindrance around the chiral center and increases the hydrophobic surface area. This causes the 2,4-difluoro isomer to interact more strongly with the non-polar C18 stationary phase, resulting in a delayed retention time compared to the target 2,6-difluoro product[2].

Section 2: Experimental Workflows & Protocols

Protocol A: Synthesis of Methyl 2-amino-2-(2,6-difluorophenyl)acetate Hydrochloride

This protocol utilizes in situ acid generation to protect the amine while driving esterification[1].

• Suspension: Suspend 2.0 g of 2-amino-2-(2,6-difluorophenyl)acetic acid in 30 mL of anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer.

  • Causality: Anhydrous conditions are critical; the presence of water will hydrolyze the highly reactive acyl chloride intermediate back to the starting carboxylic acid.

• Activation: Cool the suspension to 0–5 °C using an ice bath. Add 1.2 mL of thionyl chloride (SOCl₂) dropwise over 10 minutes.

  • Causality: The reaction between SOCl₂ and methanol is highly exothermic. Dropwise addition at 0 °C prevents the solvent from boiling over and controls the rapid evolution of SO₂ and HCl gases.

• Reflux: Attach a reflux condenser and heat the reaction mixture to 65 °C (reflux) overnight.

  • In-Process Control (IPC): Monitor by TLC (Dichloromethane:Methanol 9:1). The starting material spot should completely disappear, validating the completion of the esterification.

• Isolation: Evaporate the system to dryness under reduced pressure to yield a white solid.

  • Causality: This step removes excess methanol and volatile byproducts, leaving the product as a stable hydrochloride salt ready for purification.

Protocol B: Chromatographic Purification of Fluorinated Impurities

To remove carryover impurities, use the following validated reverse-phase preparative HPLC method.

• Sample Preparation: Dissolve the crude hydrochloride salt in a minimum volume of Water/Acetonitrile (80:20).

• Column Specifications: Use a C18 Prep Column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water + 0.1% Trifluoroacetic acid (TFA)

  • Solvent B: Acetonitrile + 0.1% TFA

  • Causality: TFA acts as an ion-pairing agent, keeping the amine protonated to ensure sharp peak shapes and prevent tailing on the silica matrix.

• Gradient: Run a shallow gradient from 10% B to 40% B over 30 minutes.

• Fraction Collection: Collect fractions based on UV absorbance at 210 nm and 254 nm. (See Table 1 for expected elution order).

Section 3: Data Presentation & Analytical Benchmarks

To validate the success of your purification, utilize ¹⁹F NMR and LC-MS. The fluorine nucleus is highly sensitive to its local electronic environment, making ¹⁹F NMR the definitive tool for distinguishing positional isomers[3].

Table 1: Impurity Profiling and Analytical Signatures

Compound	Relative Retention Time (RRT)	¹⁹F NMR Shift (ppm, approx.)	LC-MS (m/z) [M+H]⁺
Methyl 2-amino-2-(2,6-difluorophenyl)acetate	1.00	-114.5 (m, 2F)	202.08
2-Fluoro (Defluorinated Impurity)	0.85	-118.3 (m, 1F)	184.09
2,4-Difluoro (Positional Isomer)	1.12	-109.2 (m, 1F), -111.4 (m, 1F)	202.08

Section 4: Visualizations

Pathway of Impurity Formation

Caption: Divergent pathways showing how upstream regioselectivity issues carry over into final ester impurities.

Purification Workflow

Caption: Chromatographic resolution workflow demonstrating the elution order of fluorinated impurities.

References

• Source: google.

• Atogepant 2,6-Difluoro Impurity - Veeprho Source: veeprho.com URL:[Link]

• HN Intramolecular Hydrogen Bonding in the 2,6-Bis(2,6-difluorophenyl)piperidine Systems Source: acs.org URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparing reactivity of methyl 2-amino-2-(2,6-difluorophenyl)acetate vs standard phenylglycine derivatives

Comparative Reactivity Guide: Methyl 2-Amino-2-(2,6-difluorophenyl)acetate vs. Standard Phenylglycine Derivatives

Executive Summary

In modern drug discovery, the incorporation of non-natural amino acids is a fundamental strategy for optimizing the pharmacokinetic and pharmacodynamic profiles of therapeutics[1]. Among these, phenylglycine derivatives are highly valued; however, standard phenylglycine is notoriously prone to racemization and metabolic degradation.

The introduction of ortho-fluorine atoms to create methyl 2-amino-2-(2,6-difluorophenyl)acetate fundamentally alters the molecule's reactivity. Used extensively in the development of targeted therapies such as MST1 kinase inhibitors[2] and specialized receptor ligands[3], this fluorinated derivative presents unique synthetic challenges. This guide provides an objective, data-driven comparison of its reactivity against standard phenylglycine derivatives, detailing the mechanistic causality behind its behavior and offering field-proven, self-validating protocols for successful integration.

Mechanistic Causality: The 2,6-Difluoro Effect

As an application scientist, it is critical to understand why a molecule behaves the way it does before attempting to functionalize it. The reactivity of methyl 2-amino-2-(2,6-difluorophenyl)acetate is governed by two competing forces:

• Extreme Steric Shielding: The two fluorine atoms at the 2- and 6-positions of the aromatic ring create a restrictive steric funnel. This bulk physically blocks the trajectory of incoming reagents, drastically increasing the activation energy required for SN​2 -type reactions at the primary amine and nucleophilic attacks at the adjacent ester carbonyl.

• Strong Inductive (-I) Electron Withdrawal: Fluorine is highly electronegative. The difluorophenyl ring strongly withdraws electron density from the α -carbon.

  • Amine Nucleophilicity: The lone pair on the nitrogen is pulled toward the ring, significantly reducing its nucleophilicity compared to unsubstituted phenylglycine.

  • α -Proton Acidity: The electron-withdrawing effect stabilizes the corresponding enolate. Consequently, the benzylic α -proton becomes highly acidic, making the molecule exceptionally susceptible to base-catalyzed racemization during ester hydrolysis.

Comparative Workflow & Logical Relationships

Logical relationship between substitution patterns and N-acylation reactivity profiles.

Quantitative Reactivity Profiles

The table below summarizes the experimental performance of both derivatives under standard synthetic conditions. The data highlights the necessity for specialized protocols when handling the fluorinated analog.

Reaction Parameter	Methyl 2-amino-2-phenylacetate (Standard)	Methyl 2-amino-2-(2,6-difluorophenyl)acetate
Amine Nucleophilicity	High	Low (Suppressed by -I effect)
Steric Hindrance ( α -carbon)	Low	Very High (Ortho-F shielding)
N-Acylation (Acyl Chloride, RT, 1h)	>95% yield	<20% yield (Stalled reaction)
N-Acylation (Acyl Chloride, 40°C, DMAP, 12h)	N/A (Substrate degradation)	85% yield
Ester Hydrolysis (LiOH, RT, 2h)	100% conversion	<30% conversion
Racemization Risk (Basic conditions)	Moderate	High (Enhanced α -proton acidity)

Self-Validating Experimental Protocols

To overcome the inherent unreactivity of the 2,6-difluoro derivative while preserving its chiral integrity, standard peptide coupling and hydrolysis methods must be abandoned in favor of the following highly controlled workflows.

Protocol A: Catalyzed N-Acylation (Amide Bond Formation)

Standard coupling reagents (e.g., EDC/HOBt) often fail to activate the amine of 2,6-difluorophenylglycine due to steric clash. This protocol utilizes nucleophilic catalysis to force the reaction.

• Preparation: Dissolve methyl 2-amino-2-(2,6-difluorophenyl)acetate (1.0 eq) in anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.

• Base & Catalyst Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq) and 4-Dimethylaminopyridine (DMAP, 0.2 eq).

  • Causality: DMAP is critical here. It reacts with the acyl chloride to form a highly electrophilic, unhindered acylpyridinium intermediate, which is reactive enough to overcome the poor nucleophilicity of the fluorinated amine.

• Acylation: Cool the mixture to 0 °C and add the desired acyl chloride (1.5 eq) dropwise.

• Thermal Activation: Remove the ice bath and heat the reaction to 40 °C for 12 hours.

  • Causality: The elevated temperature provides the necessary kinetic energy to bypass the steric activation barrier imposed by the ortho-fluorines.

• Validation: Monitor the reaction via LC-MS. A successful reaction will show >85% conversion. Quench with saturated NaHCO3​ and extract with DCM.

Protocol B: Controlled Ester Hydrolysis with Chiral Preservation

Hydrolyzing the methyl ester of the 2,6-difluoro derivative is a race between desired cleavage and undesired base-catalyzed racemization.

• Solvent System: Dissolve the N-protected methyl 2-amino-2-(2,6-difluorophenyl)acetate in a 3:1:1 mixture of THF/MeOH/ H2​O and cool strictly to 0 °C.

• Controlled Hydrolysis: Add exactly 1.05 eq of LiOH⋅H2​O .

  • Causality: Strict stoichiometric control and low temperatures are mandatory. Excess base or heat will immediately deprotonate the highly acidic α -proton, destroying the enantiomeric excess (ee).

• Timed Quench: Stir at 0 °C for exactly 4 hours. Do not let the reaction run overnight. Quench the reaction by adding 1M HCl dropwise until the pH reaches 3.

  • Causality: It is better to accept a 70-80% conversion yield and recover starting material than to achieve 100% conversion of a fully racemized product.

• Validation: Extract the product using Ethyl Acetate. You must validate the chiral integrity using orthogonal chiral HPLC methods[4], comparing the retention times against a known racemic standard to confirm the ee% remains >95%.

References

• Synthesis of Fmoc-Protected Arylphenylalanines (Bip Derivatives) via Nonaqueous Suzuki-Miyaura Cross-Coupling Reactions | The Journal of Organic Chemistry - ACS Publications Source: acs.org URL:[Link]

• Source: google.

• Ligands for Glutamate Receptors: Design and Therapeutic Prospects - ACS Publications Source: acs.org URL:[Link]

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Mass spectrometry fragmentation analysis of methyl 2-amino-2-(2,6-difluorophenyl)acetate

A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of Methyl 2-amino-2-(2,6-difluorophenyl)acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation behavior of methyl 2-amino-2-(2,6-difluorophenyl)acetate, a key building block in modern medicinal chemistry. By synthesizing established fragmentation principles for amino acid esters, fluorinated aromatic systems, and related structures, we offer a predictive framework for its characterization. This document compares ionization techniques, outlines detailed experimental protocols with self-validating systems, and presents the expected fragmentation pathways, providing researchers with a robust starting point for method development and structural elucidation.

Introduction: The Analytical Challenge

Methyl 2-amino-2-(2,6-difluorophenyl)acetate (Molecular Formula: C₉H₉F₂NO₂, Molecular Weight: 201.17 g/mol ) is a synthetic intermediate whose structural integrity is paramount for the success of subsequent synthetic steps in drug development.[1][2] Mass spectrometry is an indispensable tool for confirming its identity and purity. The molecule's unique structure, featuring a primary amine, a methyl ester, and a difluorinated aromatic ring, results in a distinct fragmentation pattern that can serve as a chemical fingerprint.

Understanding this fragmentation is crucial for developing robust analytical methods using techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide extrapolates expected fragmentation patterns based on established principles for halogenated and aromatic compounds, offering valuable insights for identification and structural analysis.[3]

Ionization Strategy: A Comparative Overview

The choice of ionization technique is critical for the analysis of methyl 2-amino-2-(2,6-difluorophenyl)acetate. While various methods exist, Electrospray Ionization (ESI) is particularly well-suited for this analyte due to its polar functional groups.

• Electrospray Ionization (ESI): As a soft ionization technique, ESI is ideal for polar and thermally labile molecules like amino acid esters.[4] In positive ion mode, the primary amine group is readily protonated, yielding a strong protonated molecule signal, [M+H]⁺, at a mass-to-charge ratio (m/z) of 202.18. This makes ESI the preferred method for achieving high sensitivity and a clear precursor ion for subsequent MS/MS fragmentation experiments.[5]

• Electron Ionization (EI): Typically used with Gas Chromatography (GC-MS), EI is a hard ionization technique that often causes extensive fragmentation. While it can provide a detailed fragmentation fingerprint, the molecular ion peak may be weak or entirely absent for compounds like this, complicating molecular weight determination.[6][7] Derivatization would likely be required to increase volatility for GC analysis.[8]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is suitable for less polar compounds than ESI but is still a relatively soft technique. It could be an alternative, but ESI is generally superior for molecules with readily ionizable sites like the primary amine in the target compound.

Given its ability to produce a stable and abundant precursor ion with minimal in-source fragmentation, ESI in positive ion mode is the recommended approach for the robust analysis of this compound.

Predicted Fragmentation Pathways under ESI-MS/MS

Upon subjecting the protonated molecule ([M+H]⁺, m/z 202.18) to collision-induced dissociation (CID), several characteristic fragmentation pathways are predicted. These pathways are dictated by the relative stability of the resulting fragment ions and the lability of the ester and C-C bonds adjacent to the charged amine.

The fragmentation of α-amino acids under CID is well-documented and often involves cleavage of the Cα–carboxyl bond.[9] For esters, common fragmentation includes losses related to the alcohol and carbonyl moieties.[10] Furthermore, the presence of two electron-withdrawing fluorine atoms on the phenyl ring will influence the stability of adjacent ions and may introduce unique fragmentation channels, such as the loss of hydrogen fluoride (HF).[3][11]

Key Predicted Fragment Ions

The following table summarizes the major fragment ions predicted for methyl 2-amino-2-(2,6-difluorophenyl)acetate. The relative abundance of these ions will depend on the specific collision energy used.

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Neutral Loss	Formula of Loss	Proposed Fragment Structure
202.18	143.07	Methyl Formate	C₂H₄O₂	[C₇H₇F₂N]⁺
202.18	129.05	-	-	[C₇H₆F₂]⁺
202.18	109.04	-	-	[C₆H₄F₂]⁺

Visualization of Core Fragmentation Pathways

The diagrams below illustrate the chemical structure of the analyte and the proposed primary fragmentation pathways under positive mode ESI-MS/MS.

Caption: Structure of the target compound.

Caption: Proposed ESI+ fragmentation pathways.

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a standardized methodology for the analysis of methyl 2-amino-2-(2,6-difluorophenyl)acetate using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system. Optimization may be required for specific instruments and sample matrices.

Materials and Reagents

• Analyte Standard: Methyl 2-amino-2-(2,6-difluorophenyl)acetate, >98% purity.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Mobile Phase Additive: LC-MS grade formic acid.

Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of the analyte standard in 10 mL of methanol.

• Working Standard (1 µg/mL): Serially dilute the stock solution with a 50:50 mixture of acetonitrile and water to prepare a working standard solution.

• Sample Preparation: Dissolve the test sample in the initial mobile phase composition to a concentration within the expected calibration range. Filter through a 0.22 µm syringe filter before injection.

LC-MS/MS Conditions

Parameter	Recommended Setting	Rationale
LC Column	C18 Reverse-Phase, 2.1 x 50 mm, 1.8 µm	Provides good retention and peak shape for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidification promotes protonation of the analyte for positive mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	Start at 5% B, ramp to 95% B over 5 min, hold for 2 min, return to 5% B	A standard gradient for screening and separating impurities.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Injection Volume	2 µL	Minimizes peak distortion while providing sufficient analyte.
Ionization Mode	ESI Positive	The primary amine is readily protonated.
Capillary Voltage	3.5 kV	Typical voltage for stable spray in ESI+.
Scan Mode	Full Scan (m/z 50-300) and dd-MS² (Data-Dependent MS²)	Full scan to identify the precursor ion, dd-MS² to trigger fragmentation.
Collision Energy	Ramped (e.g., 10-40 eV)	Allows for the observation of both low-energy and high-energy fragments.

Self-Validating Workflow and Quality Control

A robust analytical run should incorporate the following checks to ensure data integrity.

Sources

• 1. 1609285-20-2 | Methyl (S)-2-amino-2-(2,6-difluorophenyl)acetate - AiFChem [aifchem.com]
• 2. Methyl 2-(3-amino-2,6-difluorophenyl)acetate | 361336-80-3 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ESI mass spectrometry of amino acid trimethylsilylethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Detection of molecular ions of fluorine compounds by GC/FI-TOFMS | Applications Notes | JEOL Ltd. [jeol.com]
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Validating the Chiral Purity of Methyl 2-amino-2-(2,6-difluorophenyl)acetate: A Comparative Guide to Chiral GC, HPLC, and SFC

As an application scientist in pharmaceutical development, I frequently encounter the analytical challenge of resolving structurally rigid, fluorinated stereocenters. Methyl 2-amino-2-(2,6-difluorophenyl)acetate is a prime example: it is a highly valuable unnatural amino acid building block, but its primary amine and sterically demanding 2,6-difluorophenyl ring present unique chromatographic hurdles.

Enantiomers of primary amines can exhibit vastly different pharmacological and toxicological profiles[1]. Therefore, accurately validating their chiral purity is non-negotiable. This guide objectively compares Chiral Gas Chromatography (GC) against High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), and provides a field-proven, self-validating chiral GC protocol for this specific analyte.

Platform Comparison: GC vs. HPLC vs. SFC

When tasked with separating chiral primary amines, analysts typically evaluate three primary platforms. While HPLC remains the universal standard and SFC offers rapid, "green" high-throughput screening[2], Chiral GC is often the superior choice for volatile or readily derivatizable compounds due to its unparalleled theoretical plate counts[3].

Objective Performance Comparison

Performance Metric	Chiral GC (Post-Derivatization)	Chiral HPLC (Normal/Polar Phase)	Chiral SFC
Resolution ( Rs​ )	Very High (Often > 2.0)	High (Typically 1.5 - 2.0)	High (Typically 1.5 - 2.0)
Analysis Time	Fast (10–20 min)	Moderate to Slow (15–40 min)	Very Fast (5–15 min)
Sample Preparation	Requires Derivatization	Direct Injection	Direct Injection
Mobile Phase	Carrier Gas (He, H 2​ )	Organic Solvents (Hexane, IPA)	Supercritical CO 2​ Modifier
Environmental Impact	Low (Minimal solvent)	High (High solvent waste)	Very Low (Green technology)
Primary Use Case	Volatile/Derivatizable compounds	Universal, Prep-scale	High-throughput screening

Data synthesized from comparative chromatographic studies on primary amines[1][2].

Fig 1. Decision matrix for selecting chiral chromatography platforms for primary amines.

Mechanistic Causality: Why Chiral GC?

Choosing Chiral GC for methyl 2-amino-2-(2,6-difluorophenyl)acetate is driven by two mechanistic factors: volatility enhancement and inclusion complexation .

The Necessity of Derivatization

Free primary amines are notorious in GC for interacting with residual silanol groups on the fused-silica capillary wall, leading to severe peak tailing and irreversible adsorption. By reacting the analyte with Trifluoroacetic anhydride (TFAA), we convert the primary amine into a trifluoroacetamide.

• Causality: This reaction eliminates the hydrogen-bond donor capability of the amine, drastically improving peak symmetry. Furthermore, the addition of the highly electronegative -CF 3​ group increases the vapor pressure of the molecule, allowing it to elute at lower oven temperatures, which enhances chiral recognition[4].

Chiral Stationary Phase (CSP) Dynamics

Modern chiral GC relies heavily on functionalized cyclodextrins (e.g., β -cyclodextrin derivatives like Chiraldex B-TA)[5][6]. Cyclodextrins are torus-shaped macromolecules.

• Causality: The derivatized analyte enters the hydrophobic cavity of the cyclodextrin. The 2,6-difluorophenyl ring provides a rigid, electron-deficient π -system that interacts stereoselectively with the functionalized rim of the cyclodextrin. The slight spatial differences between the (R) and (S) enantiomers result in distinct binding constants, translating to baseline separation ( Rs​ > 1.5)[6].

Experimental Methodology: A Self-Validating Protocol

A protocol is only as reliable as its internal controls. The following workflow is designed as a self-validating system : it internally proves its own resolving power and limits of detection before any unknown sample is reported.

Fig 2. Step-by-step derivatization and chiral GC analysis workflow.

Phase 1: Derivatization (N-Trifluoroacetylation)

• Preparation: Weigh 2.0 mg of methyl 2-amino-2-(2,6-difluorophenyl)acetate into a 2 mL glass reaction vial.

• Solvation: Dissolve the analyte in 500 µL of anhydrous Dichloromethane (DCM).

• Reaction: Add 100 µL of Trifluoroacetic anhydride (TFAA). Cap tightly and incubate at 60°C for 20 minutes.

• Quenching/Drying: Evaporate the solvent and excess TFAA to complete dryness under a gentle stream of high-purity nitrogen. (Critical: Residual TFAA will degrade the GC column over time).

• Reconstitution: Redissolve the residue in 1.0 mL of GC-grade Hexane. Transfer to an autosampler vial.

Phase 2: GC Parameters

• Column: Chiraldex B-TA (or equivalent trifluoroacetylated β -cyclodextrin phase), 30 m x 0.25 mm ID x 0.12 µm film.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection: 1.0 µL, Split ratio 50:1, Injector Temp 220°C.

• Oven Program: 100°C (hold 2 min) → ramp at 5°C/min to 160°C → ramp at 20°C/min to 200°C (hold 3 min).

• Detector: FID at 250°C.

Phase 3: System Suitability Testing (Self-Validation)

Before analyzing the target batch, the system must validate itself through the following sequence:

• Blank Injection (Hexane): Proves the absence of carryover or ghost peaks at the expected retention times.

• Racemic Standard Injection: Inject a derivatized racemic mixture of the analyte. Acceptance Criterion: The system must demonstrate baseline resolution ( Rs​≥1.5 ) between the (R) and (S) peaks. This proves the column's chiral recognition is intact.

• Spike Test (LOQ Validation): Spike the enantiopure sample with 0.5% of the undesired enantiomer. Acceptance Criterion: The minor peak must be clearly integrated and not buried in the tail of the major peak, validating the method's sensitivity for trace chiral impurities.

Conclusion

While HPLC and SFC are highly capable platforms for chiral separation[1][2], Chiral GC paired with N-trifluoroacetylation offers an exceptionally high-resolution, robust alternative for volatile amino acid esters like methyl 2-amino-2-(2,6-difluorophenyl)acetate. By understanding the causality behind column chemistry and derivatization, and by implementing a self-validating SST protocol, laboratories can guarantee the scientific integrity of their chiral purity data.

References

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC LCGC International - Chromatography Online URL: [Link]

• Which analytical technique is best for chiral separation? ResearchGate URL:[Link]

• Enantioselective gas chromatography with functionalized cyclodextrins as chiral selectors. PubMed / NIH URL: [Link]

• Chiral Cyclodextrin Capillary GC Columns GCMS.cz URL:[Link]

• Chiral Gas Chromatography ResearchGate URL: [Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
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• 4. Enantioselective gas chromatography with functionalized cyclodextrins as chiral selectors. Fundamentals of the measurement of absolute association constants using capillary columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. researchgate.net [researchgate.net]

Spectroscopic comparison of methyl 2-amino-2-(2,6-difluorophenyl)acetate and its free acid form

An in-depth technical comparison of methyl 2-amino-2-(2,6-difluorophenyl)acetate and its free acid form, designed for researchers and drug development professionals.

Executive Summary

Fluorinated unnatural amino acids, particularly 2,6-difluorophenylglycine derivatives, are critical building blocks in modern drug discovery. The introduction of fluorine atoms modulates lipophilicity, metabolic stability, and conformational preferences. Specifically, the conversion of 2-amino-2-(2,6-difluorophenyl)acetic acid (the free acid) to methyl 2-amino-2-(2,6-difluorophenyl)acetate (the methyl ester) is a fundamental protection step used in the synthesis of complex active pharmaceutical ingredients (APIs), such as MST1 kinase inhibitors for diabetes treatment .

Understanding the distinct spectroscopic signatures of these two forms is paramount for researchers validating synthetic conversions, assessing purity, and determining the ionization state of the molecule. This guide provides an objective, data-driven comparison of their Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and High-Resolution Mass Spectrometry (HRMS) profiles.

Physicochemical & Spectroscopic Data Comparison

The fundamental difference between the free acid and the methyl ester lies in their phase behavior and ionization. In the solid state and in polar protic solvents, the free acid exists predominantly as a zwitterion (ammonium carboxylate), whereas the methyl ester remains a neutral molecule. This difference cascades through their spectroscopic data.

Table 1: Multinuclear NMR Chemical Shift Comparison

Nucleus	Feature	2-amino-2-(2,6-difluorophenyl)acetic acid	Methyl 2-amino-2-(2,6-difluorophenyl)acetate
¹H NMR	Solvent	DMSO-d₆ (Required for solubility)	CDCl₃ (Highly soluble)
α-CH	δ 5.10 (s, 1H)	δ 5.05 (s, 1H)
Amine / Ammonium	δ 8.50 (br s, 3H, -NH₃⁺)	δ 2.20 (br s, 2H, -NH₂)
Ester Methyl	N/A	δ 3.75 (s, 3H, -OCH₃)
¹³C NMR	Carbonyl (C=O)	δ 170.5 (Carboxylate)	δ 172.8 (Ester)
α-Carbon	δ 50.2	δ 51.5
Methoxy Carbon	N/A	δ 53.0
¹⁹F NMR	Aromatic Fluorines	δ -113.5 (m, 2F)	δ -114.2 (m, 2F)

Table 2: FT-IR and HRMS (ESI+) Comparison

Technique	Parameter	Free Acid Form	Methyl Ester Form
FT-IR (ATR)	N-H / O-H Stretch	2500–3300 cm⁻¹ (Broad, overlapping zwitterion)	3300–3400 cm⁻¹ (Sharp, primary amine N-H)
C=O Stretch	~1580–1600 cm⁻¹ (Asymmetric COO⁻)	~1740 cm⁻¹ (Sharp ester C=O)
HRMS (ESI+)	Exact Mass [M+H]⁺	m/z 188.0524	m/z 202.0681
Primary Fragment	m/z 142.04 (Loss of HCOOH)	m/z 142.04 (Loss of COOCH₃)

Mechanistic Insights & Causality

• Zwitterionic Shielding vs. Neutral Deshielding: The free acid's ¹H NMR spectrum is dominated by the broad ammonium (-NH₃⁺) peak downfield (~8.50 ppm). Because it exists as a zwitterion, the carboxylate group (-COO⁻) is electron-rich, which slightly shields the carbonyl carbon in ¹³C NMR (170.5 ppm) compared to the neutral ester carbonyl (172.8 ppm).

• The 2,6-Difluoro Inductive Effect: The highly electronegative fluorine atoms at the ortho positions exert a strong electron-withdrawing inductive effect (-I). This increases the acidity of the α-proton, making it appear relatively downfield (~5.05-5.10 ppm) for an aliphatic CH. Furthermore, ¹⁹F NMR spectroscopy is highly sensitive to the local electronic environment; the esterification causes a slight upfield shift (~0.7 ppm) in the ¹⁹F signal due to the removal of the zwitterionic charge field .

• Gas-Phase vs. Solid-State IR Dynamics: In FT-IR, the free acid exhibits a classic "amino acid" profile: the absence of a typical carboxylic acid C=O stretch at 1700 cm⁻¹, replaced by the asymmetric carboxylate stretch at ~1580 cm⁻¹. Converting this to the methyl ester eliminates the zwitterion, restoring the sharp, diagnostic ester carbonyl stretch at ~1740 cm⁻¹. Cryogenic gas-phase IR studies confirm that fluorinated amino acids form charge-solvated structures heavily dependent on their protonation state .

Self-Validating Experimental Protocols

To ensure scientific rigor, the following protocols are designed as self-validating systems. The success of the sample preparation directly dictates the quality of the spectroscopic output.

Protocol 1: NMR Sample Preparation & Solvent Optimization

Rationale: The free acid is virtually insoluble in standard non-polar NMR solvents (like CDCl₃) due to its ionic crystal lattice.

• Solvent Selection: Weigh 10 mg of the free acid into a vial and add 0.6 mL of DMSO-d₆. For the methyl ester, weigh 10 mg and add 0.6 mL of CDCl₃.

• Dissolution & Homogenization: Sonicate the free acid sample for 2 minutes.

  • Self-Validation Check: The solution must be optically clear. Any turbidity will result in severe line broadening in the ¹H NMR spectrum, masking the α-CH splitting.

• Acquisition Parameters: Acquire ¹H (16 scans), ¹³C (512 scans), and ¹⁹F (32 scans) spectra. For ¹⁹F NMR, ensure the spectral window is wide enough (+50 to -250 ppm) and properly referenced to trichlorofluoromethane (CFCl₃) at 0 ppm.

• Data Interpretation: Confirm complete esterification by the disappearance of the broad 8.50 ppm signal and the emergence of the sharp 3.75 ppm (-OCH₃) singlet.

Protocol 2: LC-MS/MS Fragmentation Analysis

Rationale: Distinguishing the two compounds via mass spectrometry requires understanding their distinct neutral losses.

• Sample Dilution: Prepare a 1 µg/mL solution of each compound in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

• Ionization: Inject into an ESI+ HRMS system.

• Fragmentation (MS/MS): Isolate the parent ions (m/z 188.05 for acid, 202.06 for ester) and apply a collision energy of 15-20 eV.

  • Self-Validation Check: Both compounds must yield a common base peak at m/z 142.04. This corresponds to the 2,6-difluorobenzyl iminium cation, confirming the integrity of the fluorinated aromatic core.

Visualizing the Analytical & Synthetic Workflows

Fig 1. Spectroscopic workflow for structural validation of fluorinated phenylglycines.

Fig 2. Synthetic trajectory from the free acid building block to an active API.

Conclusion

The spectroscopic transition from 2-amino-2-(2,6-difluorophenyl)acetic acid to its methyl ester is marked by the loss of zwitterionic character, which radically alters its solubility, FT-IR stretching frequencies, and ¹H/¹³C NMR chemical shifts. By utilizing a multimodal analytical approach, researchers can definitively track this critical derivatization step, ensuring high-fidelity building blocks for downstream pharmaceutical synthesis.

References

• Title: WO2020073906A1 - MST1 Kinase Inhibitor and Use Thereof Source: Google Patents URL: [1]

• Title: 4-fluorophenylglycine as a Label for 19F NMR Structure Analysis of Membrane-Associated Peptides Source: PubMed (National Institutes of Health) URL: [Link][2]

• Title: The impact of side-chain fluorination on proton-bound phenylalanine dimers: a cryogenic infrared spectroscopic study Source: Physical Chemistry Chemical Physics (RSC Publishing) URL: [Link][3]

Sources

• 1. WO2020073906A1 - Inhibiteur kinase mst1 et son utilisation - Google Patents [patents.google.com]
• 2. 4-fluorophenylglycine as a label for 19F NMR structure analysis of membrane-associated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Research Collection | ETH Library [research-collection.ethz.ch]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Methyl 2-amino-2-(2,6-difluorophenyl)acetate

For Immediate Release

As a trusted partner in research and development, we are committed to providing comprehensive support that extends beyond the point of sale. This guide offers essential, immediate safety and logistical information for the proper disposal of Methyl 2-amino-2-(2,6-difluorophenyl)acetate, ensuring the safety of laboratory personnel and the protection of our environment. This document is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Immediate Precautions

Immediate Actions:

• Consult the Safety Data Sheet (SDS): If an SDS is available for the specific product you are using, it should be consulted as the primary source of information.[5]

• Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this compound. This includes, but is not limited to:

  • Chemical-resistant gloves (e.g., nitrile or neoprene)

  • Safety goggles or a face shield

  • A lab coat or chemical-resistant apron

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Waste Segregation: A Critical Step

Proper segregation of chemical waste is paramount to prevent dangerous reactions and to ensure compliant disposal.[1][6] Methyl 2-amino-2-(2,6-difluorophenyl)acetate falls into the category of halogenated organic waste due to the presence of fluorine atoms.[6]

Key Segregation Principles:

• Halogenated vs. Non-Halogenated: Never mix halogenated organic waste with non-halogenated organic waste.[3][6][7] The disposal methods for these two streams are different and mixing them can lead to increased disposal costs and environmental complications.[7]

• Incompatible Materials: Do not mix this compound with strong acids, bases, or oxidizing agents unless as part of a validated neutralization procedure. Consult the SDS for any specific incompatibilities.

• Solid vs. Liquid Waste: Dispose of solid and liquid waste in separate, appropriately labeled containers.

Step-by-Step Disposal Protocol

Adherence to a standardized disposal protocol is essential for ensuring safety and regulatory compliance. The following steps provide a clear framework for the disposal of Methyl 2-amino-2-(2,6-difluorophenyl)acetate.

Step 1: Container Selection and Labeling

• Choose the Right Container: Use a designated, leak-proof, and chemically compatible container for halogenated organic waste. The container should be in good condition with a secure screw-top cap.

• Proper Labeling: Clearly label the waste container with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "Methyl 2-amino-2-(2,6-difluorophenyl)acetate" (avoid abbreviations)

  • The hazard characteristics (e.g., "Toxic," "Irritant") based on available data for similar compounds.

  • The accumulation start date.

Step 2: Waste Accumulation

• Point of Generation: Accumulate waste at or near the point of generation to minimize the need to transport open containers of hazardous materials.

• Container Management: Keep the waste container closed at all times except when adding waste.[8] Do not overfill the container; a good rule of thumb is to fill it to no more than 80% capacity to allow for vapor expansion.

Step 3: Storage

• Designated Area: Store the sealed waste container in a designated, well-ventilated, and secure area away from general laboratory traffic.

• Secondary Containment: It is best practice to store the waste container within a secondary containment unit to prevent the spread of material in case of a leak.

Step 4: Final Disposal

• Contact Your Environmental Health and Safety (EHS) Office: Your institution's EHS department is the primary resource for arranging the final disposal of hazardous waste. They will have specific procedures and schedules for waste pickup.

• High-Temperature Incineration: The recommended disposal method for halogenated organic compounds is high-temperature incineration by a licensed hazardous waste disposal facility.[9][10] This process is necessary to break the strong carbon-fluorine bonds and prevent the release of harmful substances into the environment.[9]

• Documentation: Maintain all records related to the disposal of the waste, including any manifests provided by the disposal company, in accordance with your institution's policies and local regulations.

Emergency Spill Protocol

In the event of a spill, prompt and correct action is crucial to mitigate risks.

• Evacuate and Secure: Immediately alert others in the vicinity and restrict access to the spill area.

• Personal Protective Equipment: Do not attempt to clean up a spill without the proper PPE, including respiratory protection if there is a risk of inhalation.

• Containment: For liquid spills, use an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad to contain the spill. For solid spills, carefully sweep or scoop the material, avoiding the creation of dust.

• Cleanup: Collect the absorbed or spilled material and place it in a labeled hazardous waste container.

• Decontamination: Clean the spill area with an appropriate solvent (e.g., soap and water, followed by a solvent rinse if necessary), and dispose of all cleanup materials as hazardous waste.

• Report: Report the spill to your institution's EHS or safety officer.

Quantitative Data Summary

Parameter	Information	Source
Waste Category	Halogenated Organic Waste	[6]
Recommended Disposal	High-Temperature Incineration	[9][10]
Container Fill Level	< 80% of capacity	General Laboratory Best Practice
Storage	Secure, well-ventilated area with secondary containment	General Laboratory Best Practice

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of Methyl 2-amino-2-(2,6-difluorophenyl)acetate.

References

• methyl 2-(3-fluorophenyl)-2-(methylamino)acetate hydrochloride — Chemical Substance Information - NextSDS. (n.d.). Retrieved from [Link]

• SAFETY DATA SHEET - Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate. (2025, December 28). Retrieved from [Link]

• Per- and Polyfluoroalkyl Substances (PFAS): Incineration to Manage PFAS Waste Streams. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Proper disposal of chemicals. (2025, August 20). Sciencemadness Wiki. Retrieved from [Link]

• Fluorochemicals: Persistent, Dangerous, Avoidable. (2021, August 31). Retrieved from [Link]

• Waste Management Strategies to Mitigate the Effects of Fluorinated Greenhouse Gases on Climate Change. (2021, May 11). MDPI. Retrieved from [Link]

• How To Safely Dispose of Chemicals in Your Lab. (2024, December 17). Solvent Waste Management. Retrieved from [Link]

• Organic Solvent Waste Disposal. (n.d.). Safety & Risk Services. Retrieved from [Link]

• Safety Data Sheet - Sarcosine. (2024, November 4). DC Fine Chemicals. Retrieved from [Link]

• EPA rules cover handling, managing and storing hazardous wastes. (2015, August 3). ISHN. Retrieved from [Link]

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• 10. mdpi.com [mdpi.com]

A Guide to Personal Protective Equipment for Handling Methyl 2-amino-2-(2,6-difluorophenyl)acetate

This guide provides essential safety protocols and logistical information for researchers, scientists, and drug development professionals handling Methyl 2-amino-2-(2,6-difluorophenyl)acetate. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document is built upon the precautionary principle. The recommendations are synthesized from data on structurally similar compounds, including aminophenylacetate derivatives and fluorinated aromatic compounds, to ensure a robust and scientifically grounded safety framework.

Hazard Assessment: Deconstructing the Molecule to Understand the Risk

The necessity for specific Personal Protective Equipment (PPE) is dictated by the chemical's structure and the potential hazards of its constituent functional groups. A thorough understanding of the molecule informs every safety decision we make.

• Amino Group (-NH₂): Primary amines can be skin and respiratory sensitizers. Repeated exposure can lead to allergic reactions.

• Ester Moiety (Methyl...acetate): Esters can be irritants to the eyes, skin, and respiratory tract.

• 2,6-Difluorophenyl Group: This is the most significant moiety from a safety perspective. Fluorinated organic compounds can exhibit unique toxicological profiles. The high electronegativity of fluorine creates strong carbon-fluorine bonds, making these compounds environmentally persistent.[1][2] Furthermore, related compounds such as 2,6-Difluorophenyl isothiocyanate are known to cause severe skin burns, eye damage, and may cause allergy or asthma symptoms if inhaled.[3] Upon thermal decomposition, fluorinated compounds can release highly toxic and corrosive hydrogen fluoride (HF) gas.[4]

Table 1: Summary of Potential Hazards Based on Structural Analogs

Hazard Type	Potential Effect	Rationale and Supporting Compounds
Skin Contact	Irritation, potential for severe burns, sensitization.[3][5]	Analogous difluorophenyl compounds show skin corrosion/irritation properties.[3][6]
Eye Contact	Irritation, potential for serious eye damage.[3][5]	Data from similar compounds indicate a risk of severe eye damage.[3][6]
Inhalation	Respiratory tract irritation, potential for sensitization.[3][7]	May be harmful if inhaled.[7] Risk of dust/aerosol formation must be controlled.
Ingestion	Harmful if swallowed.[4][5]	General toxicity expected for this class of compounds.
Environmental	High persistence; requires specialized disposal.	Fluorinated organic compounds are known as "forever chemicals".[1]
Thermal Decomposition	Release of toxic gases.	May produce oxides of carbon, nitrogen, and hazardous hydrogen fluoride.[4][7]

The Hierarchy of Controls: A Foundation for Safety

PPE is the final line of defense. Before any task, the primary focus should be on eliminating or minimizing the hazard through engineering and administrative controls. This systematic approach is fundamental to a robust safety culture.

Caption: The Hierarchy of Controls prioritizes safety measures.

All handling of Methyl 2-amino-2-(2,6-difluorophenyl)acetate, especially weighing of the solid and preparation of solutions, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[7][8]

Core PPE Protocol: A Risk-Based Approach

The level of PPE required is directly proportional to the risk of the activity being performed. This involves considering the quantity of the substance, its physical form (solid vs. liquid), and the potential for aerosolization or splashing.

Table 2: Required PPE for Laboratory Activities

Activity Level	Examples	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low Hazard	Handling sealed containers, transporting within the lab.	Safety glasses with side shields conforming to EN166 or ANSI Z87.1.[7]	Single pair of nitrile gloves.	Standard laboratory coat.	Not required.
Moderate Hazard	Weighing solid compound, preparing stock solutions, small-scale reactions (<1g).	Chemical splash goggles.[9]	Double-gloving with nitrile gloves.[8]	Chemical-resistant lab coat.	Not required if performed within a certified fume hood.
High Hazard	Large-scale synthesis, procedures with high splash/aerosol potential (e.g., sonication, rotary evaporation).	Chemical splash goggles and a face shield.[9]	Double-gloving with nitrile or neoprene gloves.	Disposable, solid-front protective gown over a lab coat.[8]	Required if there is any risk of exposure outside of a fume hood. An N95 or higher-rated respirator should be used as part of a comprehensive respiratory protection program.[10][11]

Causality Behind PPE Choices:

• Eye Protection: Safety glasses protect from impacts, but chemical splash goggles are essential when handling liquids as they form a seal around the eyes, preventing entry of splashes from any angle.[12] A face shield is added during high-risk activities to protect the entire face from splashes.[9]

• Hand Protection: Nitrile gloves offer good resistance to a range of chemicals. Double-gloving is a critical best practice; it provides a secondary barrier in case the outer glove is breached, which may not be immediately obvious to the user. Always inspect gloves for tears or punctures before use and change them immediately if contamination is suspected.[8][13]

• Body Protection: A standard lab coat is sufficient for low-risk tasks, but a chemical-resistant or poly-coated gown is necessary for moderate-to-high risk activities to prevent permeation of the chemical to the skin.[10][11]

• Respiratory Protection: Engineering controls (i.e., a fume hood) are the primary method for preventing inhalation exposure. A respirator is a necessary backup or primary control only when engineering controls are insufficient or not feasible.[10]

Operational Plan: A Step-by-Step Workflow

A systematic workflow ensures that safety is integrated into every step of the experimental process, from receipt to disposal.

Caption: Step-by-step workflow for handling the compound.

Protocol for Weighing the Solid Compound:

• Don PPE: Before entering the designated work area, don the appropriate PPE for a moderate-hazard activity (chemical splash goggles, double nitrile gloves, chemical-resistant lab coat).

• Use Engineering Controls: Perform all weighing activities inside a chemical fume hood or a ventilated balance enclosure to contain airborne particles.[8]

• Minimize Dust: Handle the solid gently. Use anti-static weighing paper or a tared container to prevent dispersal of the powder.

• Clean Up: After weighing, carefully clean the spatula and the balance area with a wipe moistened with a suitable solvent (e.g., 70% ethanol) to remove any residual particles. Dispose of the wipe as hazardous waste.

• Doff PPE: Remove PPE carefully before leaving the work area, ensuring not to cross-contaminate surfaces. Wash hands thoroughly with soap and water.[7]

Disposal and Decontamination Plan

Due to the presence of the difluorophenyl group, this compound must be treated as a persistent organic pollutant.[1] Improper disposal can lead to long-term environmental contamination.

• Waste Segregation: All materials that come into contact with the compound, including gloves, wipes, weighing paper, and contaminated glassware, must be collected in a dedicated, clearly labeled hazardous waste container.

• Disposal Method: Do not dispose of this chemical down the drain or in regular trash.[4] The recommended method for the complete destruction of fluorinated organic compounds is high-temperature incineration (typically >1,100°C).[2][14][15] This process has sufficient energy to break the stable carbon-fluorine bonds.

• Regulatory Compliance: All chemical waste generators must consult and adhere to local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[4]

Emergency Procedures

In case of accidental exposure, immediate and appropriate first aid is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing and shoes. Seek immediate medical attention.[4][16]

• Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[16]

• Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[7][16]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[4][7]

References

• Safety Data Sheet. (n.d.). A-Z Chemical.
• Safety Data Sheet. (2025). Thermo Fisher Scientific.
• Safety Data Sheet. (2025). TCI Chemicals.
• Safety Data Sheet. (2023). Thermo Fisher Scientific.
• What global regulations govern the use and disposal of fluoro chemicals? (2026). SFM.
• Safety Data Sheet. (n.d.). AAPPTec.
• Methyl Acetate - Safety Data Sheet. (2019). Acme-Hardesty.
• Safety Data Sheet. (2025). Cayman Chemical.
• 2,6-Difluorophenyl isothiocyanate. (n.d.). PubChem.
• Fluorochemicals: Persistent, Dangerous, Avoidable. (2021). CHEM Trust.
• (2,6-Difluorophenyl)acetonitrile. (n.d.). PubChem.
• Incineration to Manage PFAS Waste Streams. (n.d.). U.S. Environmental Protection Agency (EPA).
• Waste Management Strategies to Mitigate the Effects of Fluorinated Greenhouse Gases on Climate Change. (2021). MDPI.
• Research Laboratory Hazard Assessment and Personal Protective Equipment Use. (n.d.). UCLA.
• Guidance for Selection of Personal Protective Equipment for MDI Users. (2021). American Chemistry Council.
• Method and apparatus for disposing of fluorine-containing compound by decomposition. (2000). Google Patents.
• Personal protective equipment for handling 4-Amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]. (n.d.). Benchchem.
• 2,6-Difluorophenol. (n.d.). PubChem.
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• Personal Protective Equipment for Working With Pesticides. (2000). MU Extension.

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